An In-depth Technical Guide to trans-19-Methyleicos-2-enoyl-CoA: Structure, Properties, and Biological Significance
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of trans-19-methyleicos-2-enoyl-CoA, a long-chain, branched, unsaturated fatty acyl-CoA. Due...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of trans-19-methyleicos-2-enoyl-CoA, a long-chain, branched, unsaturated fatty acyl-CoA. Due to the limited direct experimental data available for this specific molecule, this document synthesizes information from structurally related compounds and relevant biochemical pathways to present a theoretical yet scientifically grounded profile. This guide covers its deduced chemical structure, physicochemical properties, a hypothetical biosynthetic pathway, potential roles in cellular signaling, and detailed experimental protocols for its hypothetical analysis. The information is intended to serve as a foundational resource for researchers interested in the metabolism and potential therapeutic applications of novel branched-chain fatty acids.
Introduction
Branched-chain fatty acids (BCFAs) are increasingly recognized for their diverse biological roles, ranging from structural components of cell membranes to signaling molecules in various metabolic pathways.[1] trans-19-Methyleicos-2-enoyl-CoA represents a unique molecular structure, combining features of a very-long-chain fatty acid, an iso-branched methyl group, and a trans-double bond in conjugation with a coenzyme A thioester. While its parent saturated fatty acid, 19-methyleicosanoic acid, has been identified in various organisms, the trans-2-enoyl-CoA derivative remains largely uncharacterized.[2] This guide aims to fill this knowledge gap by providing a detailed theoretical framework for its structure, properties, and potential biological context.
Chemical Structure and Physicochemical Properties
The structure of trans-19-methyleicos-2-enoyl-CoA can be deduced by combining the known structures of 19-methyleicosanoic acid and coenzyme A, with the introduction of a trans double bond at the C2 position.
Structure of 19-Methyleicosanoic Acid:
19-Methyleicosanoic acid is a 21-carbon saturated fatty acid with a methyl group at the 19th carbon, creating an iso-structure.[3]
Structure of Coenzyme A:
Coenzyme A (CoA) is a complex molecule composed of β-mercaptoethylamine, pantothenic acid (vitamin B5), and adenosine (B11128) 3'-phosphate 5'-diphosphate. Its reactive thiol (-SH) group forms a high-energy thioester bond with acyl groups.
Deduced Structure of trans-19-Methyleicos-2-enoyl-CoA:
The carboxyl group of 19-methyleicosanoic acid is esterified to the thiol group of coenzyme A, and a double bond in the trans configuration is present between the second and third carbons of the acyl chain.
Due to the absence of direct experimental data for trans-19-methyleicos-2-enoyl-CoA, the following table presents estimated physicochemical properties based on data for 19-methyleicosanoic acid and other long-chain fatty acyl-CoAs.
Property
Predicted Value
Basis for Prediction
Molecular Formula
C₄₂H₇₄N₇O₁₇P₃S
Based on the combination of 19-methyleicosanoic acid (C₂₁H₄₂O₂) and Coenzyme A (C₂₁H₃₆N₇O₁₆P₃S), with the loss of H₂O and the introduction of a double bond (loss of 2H).
Molecular Weight
Approximately 1098.1 g/mol
Calculated from the molecular formula.
Physical State
Likely a solid at room temperature.
Long-chain saturated and monounsaturated fatty acyl-CoAs are typically solids or waxes at room temperature.
Solubility
Sparingly soluble in water, soluble in organic solvents.
The long hydrocarbon tail imparts hydrophobicity, while the Coenzyme A moiety provides some aqueous solubility. Expected to form micelles in aqueous solutions above a critical concentration.[4][5]
Melting Point
Predicted to be high, but lower than the saturated counterpart.
The trans double bond will slightly lower the melting point compared to the fully saturated 19-methyleicosanoyl-CoA.
Critical Micelle Concentration (CMC)
Estimated to be in the low micromolar range.
CMCs for long-chain acyl-CoAs like palmitoyl-CoA (C16:0) and stearoyl-CoA (C18:0) are in the range of 7-250 µM.[5]
Hypothetical Biosynthesis and Biological Role
trans-19-Methyleicos-2-enoyl-CoA is likely an intermediate in the biosynthesis or degradation of 19-methyleicosanoic acid. The biosynthesis of iso-branched-chain fatty acids typically starts with a branched-chain amino acid precursor.
Hypothetical Biosynthetic Pathway
The biosynthesis of 19-methyleicosanoic acid, and by extension its enoyl-CoA intermediate, is proposed to initiate from the branched-chain amino acid leucine, which is converted to isovaleryl-CoA. This serves as the primer for fatty acid synthase (FAS) to build the long acyl chain. The formation of trans-19-methyleicos-2-enoyl-CoA would be a key step in each cycle of fatty acid elongation.
A Technical Guide to the Role of trans-19-Methyleicos-2-enoyl-CoA in Fatty Acid Elongation
Authored for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the biochemical context of trans-19-methyleicos-2-enoyl-CoA as a key intermediat...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the biochemical context of trans-19-methyleicos-2-enoyl-CoA as a key intermediate in the biosynthesis of 19-methyleicosanoic acid, a branched-chain fatty acid (BCFA). While specific enzymatic data for this particular intermediate is not extensively documented, this paper extrapolates from the well-established principles of fatty acid elongation, particularly in bacterial systems where BCFAs are prominent. We detail the general fatty acid synthase (FAS-II) pathway, the origin of branched-chain primers, relevant enzymatic activities, and state-of-the-art analytical methodologies for the quantification of acyl-CoA species. This guide serves as a foundational resource for researchers investigating the metabolism of BCFAs and for professionals in drug development targeting fatty acid synthesis pathways.
Introduction to Branched-Chain Fatty Acid Elongation
Fatty acid synthesis is a fundamental anabolic process. While straight-chain fatty acids are predominant in many organisms, branched-chain fatty acids (BCFAs) are crucial components of the cell membranes of many bacteria, influencing fluidity, permeability, and stability.[1][2] BCFAs are characterized by one or more methyl groups on the acyl chain. Their biosynthesis follows the general fatty acid elongation cycle but is initiated by a branched-chain acyl-CoA primer instead of acetyl-CoA.[3] These primers are typically derived from the catabolism of branched-chain amino acids such as leucine, valine, and isoleucine.[4][5]
19-methyleicosanoic acid is a C21 anteiso-BCFA. Its biosynthesis involves the elongation of a 2-methylbutyryl-CoA primer, derived from isoleucine.[3][4] The elongation process is a cycle of four enzymatic reactions, repeated to add two-carbon units from malonyl-CoA. trans-19-methyleicos-2-enoyl-CoA is the specific unsaturated intermediate formed during the final elongation cycle leading to the 21-carbon chain.
Biosynthesis of the Anteiso Primer from Isoleucine
The synthesis of anteiso-BCFAs, which have a methyl branch on the antepenultimate carbon, begins with the amino acid isoleucine. The metabolic conversion of isoleucine to the initial primer for fatty acid synthesis, 2-methylbutyryl-CoA, involves two key enzymatic steps:
Transamination: Isoleucine is converted to its corresponding α-keto acid, α-keto-β-methylvaleric acid, by a branched-chain amino acid transaminase (BCAT).[4]
Oxidative Decarboxylation: The α-keto acid is then decarboxylated by the branched-chain α-keto acid dehydrogenase (BCKD) complex to produce 2-methylbutyryl-CoA.[3][6]
This 2-methylbutyryl-CoA molecule serves as the starter unit for the fatty acid elongation machinery.
Figure 1: Pathway for anteiso-primer synthesis from isoleucine.
The General Fatty Acid Elongation Cycle (FAS-II)
In many bacteria, the elongation of fatty acids beyond C16/C18 is carried out by the Type II Fatty Acid Synthase (FAS-II) system, which consists of discrete, monofunctional enzymes.[7][8] The cycle adds two-carbon units from malonyl-CoA (or methylmalonyl-CoA in some cases) to a growing acyl chain, which is typically attached to an Acyl Carrier Protein (ACP). The process involves four key reactions:
Condensation: A β-ketoacyl-ACP synthase (Kas) catalyzes the condensation of an acyl-CoA (or acyl-ACP) with malonyl-ACP, extending the chain by two carbons and releasing CO₂.
First Reduction: The resulting β-ketoacyl-ACP is reduced to a β-hydroxyacyl-ACP by a β-ketoacyl-ACP reductase (FabG), using NADPH as the reducing equivalent.
Dehydration: A β-hydroxyacyl-ACP dehydratase (FabZ) removes a molecule of water to create a trans-2-enoyl-ACP intermediate.
Second Reduction: The trans-2-enoyl-ACP is reduced by an enoyl-ACP reductase (InhA in Mycobacterium), using NADH or NADPH, to form a saturated acyl-ACP, now two carbons longer.[7]
This elongated acyl-ACP can then begin another cycle of elongation. The final product is typically released from ACP as a free fatty acid or converted to its acyl-CoA ester.
Figure 2: The four core reactions of the FAS-II elongation cycle.
Proposed Elongation Pathway to 19-Methyleicosanoyl-CoA
The synthesis of 19-methyleicosanoic acid starts with the 2-methylbutyryl-CoA primer (a C5 unit). This primer undergoes eight successive elongation cycles, each adding a two-carbon unit. In the final cycle, a C19 precursor, 17-methylnonadecanoyl-CoA, is elongated to the C21 product. It is within this last cycle that trans-19-methyleicos-2-enoyl-CoA appears as the specific intermediate after the dehydration step.
The key intermediate, trans-2-enoyl-CoA, is the substrate for the final reducing enzyme of the cycle, a trans-2-enoyl-CoA reductase.[9][10] The activity and stability of this enzyme are critical for the successful synthesis of very-long-chain fatty acids.[11]
Quantitative Data on Fatty Acid Elongation
Direct kinetic data for the enzymes metabolizing trans-19-methyleicos-2-enoyl-CoA are not available. However, data from related systems provide insight into the efficiency of the elongation process.
Table 1: Representative Kinetic Parameters of Fatty Acid Elongation Enzymes
| HPLC (Fluorescence Detection) | Acyl-CoAs (C4-C20) | As low as 6 fmol | Not specified | Plant tissues |[15] |
Experimental Protocols
Protocol for In Vitro Fatty Acid Elongation Assay
This protocol describes a general method to measure the elongation of a fatty acyl-CoA primer using cell-free extracts.
1. Preparation of Cell-Free Extract:
a. Grow bacterial cells (e.g., Mycobacterium smegmatis or a relevant strain) to mid-log phase.
b. Harvest cells by centrifugation and wash with a suitable buffer (e.g., 50 mM potassium phosphate (B84403), pH 7.0, with 1 mM DTT).
c. Resuspend the cell pellet in lysis buffer and lyse the cells using sonication or a French press on ice.
d. Centrifuge the lysate at high speed (e.g., 100,000 x g) to obtain a clear supernatant (cell-free extract). Determine protein concentration using a standard assay (e.g., Bradford).
2. Elongation Reaction:
a. Prepare a reaction mixture containing:
100 mM potassium phosphate buffer, pH 7.0
1 mM ATP
0.5 mM NADH
0.5 mM NADPH
100 µM Malonyl-CoA (can be radiolabeled, e.g., [14C]malonyl-CoA, for tracking)
50 µM of the starter acyl-CoA (e.g., 2-methylbutyryl-CoA)
1-2 mg/mL of cell-free extract protein
b. Incubate the reaction mixture at the optimal growth temperature of the organism (e.g., 37°C) for 1-2 hours.
c. Stop the reaction by adding a strong base (e.g., 2.5 M KOH) to saponify the resulting fatty acyl-CoAs.
3. Analysis of Products:
a. Acidify the saponified mixture (e.g., with concentrated HCl) to protonate the free fatty acids.
b. Extract the fatty acids with an organic solvent (e.g., hexane (B92381) or diethyl ether).
c. Dry the organic extract and derivatize the fatty acids to fatty acid methyl esters (FAMEs) using a reagent like BF₃-methanol.
d. Analyze the FAMEs by Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the elongated products. If radiolabel was used, analysis can be done via scintillation counting or radio-TLC.
Protocol for Quantification of Fatty Acyl-CoAs by LC-MS/MS
This protocol outlines a robust method for the quantitative analysis of specific acyl-CoA intermediates like trans-19-methyleicos-2-enoyl-CoA from biological samples.[13][16]
1. Sample Preparation and Extraction:
a. Flash-freeze the biological sample (tissue or cell pellet) in liquid nitrogen to quench metabolic activity.
b. Homogenize the frozen sample in a pre-cooled extraction solution (e.g., 2-propanol and 0.1 M KH₂PO₄) containing an internal standard (e.g., heptadecanoyl-CoA).[16]
c. Add acetonitrile (B52724) and saturated ammonium (B1175870)sulfate (B86663) to precipitate proteins and partition the phases.[16]
d. Centrifuge to pellet the precipitate and collect the supernatant containing the acyl-CoAs.
e. Dilute the supernatant with a suitable buffer (e.g., 0.1 M KH₂PO₄, pH 4.9) before analysis.[16]
2. Chromatographic Separation:
a. Use an Ultra-High-Performance Liquid Chromatography (UHPLC) system.
b. Employ a reversed-phase column (e.g., C18) suitable for separating lipids.
c. Use a gradient elution program with mobile phases such as ammonium hydroxide (B78521) in water (pH 10.5) and acetonitrile.[14] This high pH improves peak shape and sensitivity.
3. Mass Spectrometric Detection:
a. Use a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.
b. For profiling, perform a neutral loss scan of 507 Da, which corresponds to the phosphoadenosine diphosphate (B83284) moiety of CoA.[14]
c. For quantification, use Multiple Reaction Monitoring (MRM) mode. This requires defining the specific precursor ion (the m/z of the target acyl-CoA) and a characteristic product ion for high selectivity and sensitivity.
Figure 3: Experimental workflow for acyl-CoA quantification.
Conclusion and Future Directions
trans-19-methyleicos-2-enoyl-CoA is a theoretically essential, yet uncharacterized, intermediate in the biosynthesis of 19-methyleicosanoic acid. This guide has contextualized its role by drawing upon the established principles of branched-chain fatty acid elongation. The synthesis pathway initiates with an isoleucine-derived primer and proceeds through the canonical FAS-II enzymatic cycle.
Future research should focus on the direct characterization of this pathway. Key objectives include:
Enzyme Identification: Identifying and isolating the specific elongase system components (Kas, reductases, dehydratase) responsible for synthesizing very-long-chain BCFAs in relevant organisms.
Kinetic Analysis: Performing detailed enzymatic assays with purified components to determine the substrate specificity and kinetic parameters for intermediates like trans-19-methyleicos-2-enoyl-CoA.
In Vivo Flux Analysis: Utilizing stable isotope tracing in living systems to measure the metabolic flux through the BCFA synthesis pathway and confirm the presence and turnover of key intermediates.
Accomplishing these objectives will provide a more complete understanding of BCFA metabolism and could unveil novel targets for antimicrobial drug development, particularly for pathogens reliant on specific branched-chain lipids in their cell envelopes.
An In-depth Technical Guide to the Putative Metabolic Pathway of trans-19-Methyleicos-2-enoyl-CoA
Disclaimer: The compound trans-19-methyleicos-2-enoyl-CoA is not a recognized metabolite in established biochemical literature. This guide, therefore, presents a scientifically plausible, hypothetical metabolic pathway b...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: The compound trans-19-methyleicos-2-enoyl-CoA is not a recognized metabolite in established biochemical literature. This guide, therefore, presents a scientifically plausible, hypothetical metabolic pathway based on well-understood principles of fatty acid metabolism, particularly the oxidation of long-chain, odd-numbered, and branched-chain fatty acids. This document is intended for researchers, scientists, and drug development professionals.
Introduction
trans-19-Methyleicos-2-enoyl-CoA is a C21 acyl-coenzyme A derivative. Its structure suggests it is an intermediate in fatty acid metabolism. Specifically, it is a 20-carbon (eicosanoyl) chain with a methyl group at the 19th position and a trans double bond between carbons 2 and 3. The presence of an odd number of carbon atoms in the main chain and a methyl branch near the terminus necessitates a combination of metabolic pathways for its complete oxidation, involving both mitochondrial β-oxidation and peroxisomal α-oxidation. This guide will delineate the proposed catabolic pathway, present relevant quantitative data, detail experimental methodologies for its study, and provide visual representations of the key processes.
Proposed Metabolic Pathway
The catabolism of trans-19-methyleicos-2-enoyl-CoA is proposed to occur in three main stages:
Initial cycles of mitochondrial β-oxidation.
Peroxisomal α-oxidation to bypass the methyl-branch block.
Final processing of the remaining branched-chain acyl-CoA.
The molecule trans-19-methyleicos-2-enoyl-CoA is already an intermediate of β-oxidation, specifically the product of the initial acyl-CoA dehydrogenase step. Therefore, it can directly enter the mitochondrial β-oxidation spiral at the second step, catalyzed by enoyl-CoA hydratase.
Stage 1: Mitochondrial β-Oxidation
The C21 acyl-CoA chain undergoes eight successive cycles of β-oxidation within the mitochondria. Each cycle consists of four enzymatic reactions, resulting in the shortening of the fatty acyl-CoA chain by two carbons and the release of one molecule of acetyl-CoA, one FADH₂, and one NADH.
After eight cycles, a total of eight acetyl-CoA molecules are produced, and the remaining acyl-CoA is 3-methyl-pentanoyl-CoA. The presence of a methyl group on the β-carbon (C3) of this molecule inhibits the action of β-hydroxyacyl-CoA dehydrogenase, thus blocking further degradation by the standard β-oxidation pathway.
Stage 2: Peroxisomal α-Oxidation
The 3-methyl-pentanoyl-CoA is transported to the peroxisome to undergo α-oxidation, a pathway that catabolizes β-methyl-branched fatty acids like phytanic acid.[1] This process involves the removal of a single carbon atom from the carboxyl end.
The key steps in the peroxisome are:
Hydroxylation: Phytanoyl-CoA dioxygenase (PHYH), an Fe²⁺ and 2-oxoglutarate-dependent enzyme, hydroxylates the α-carbon (C2) to form 2-hydroxy-3-methyl-pentanoyl-CoA.[2][3]
Cleavage: 2-hydroxyphytanoyl-CoA lyase (2-HPCL), a thiamine (B1217682) pyrophosphate (TPP)-dependent enzyme, cleaves the C1-C2 bond to yield formyl-CoA and 2-methyl-butanal.[2]
Dehydrogenation: The 2-methyl-butanal is oxidized by an aldehyde dehydrogenase to 2-methyl-butanoic acid.
Activation: 2-methyl-butanoic acid is then activated to its CoA ester, 2-methyl-butanoyl-CoA, which can be transported back to the mitochondria for final processing.
Stage 3: Final Oxidation of 2-Methyl-butanoyl-CoA
2-Methyl-butanoyl-CoA is an intermediate also found in the catabolism of the amino acid isoleucine. Its final degradation in the mitochondria involves the following steps:
Dehydrogenation: A branched-chain acyl-CoA dehydrogenase converts 2-methyl-butanoyl-CoA to tiglyl-CoA.
Hydration: Enoyl-CoA hydratase adds water to form 2-methyl-3-hydroxybutyryl-CoA.
Dehydrogenation: A dehydrogenase oxidizes the hydroxyl group to yield 2-methylacetoacetyl-CoA.
Thiolysis: A thiolase cleaves 2-methylacetoacetyl-CoA into acetyl-CoA and propionyl-CoA.
The resulting acetyl-CoA enters the citric acid cycle. The propionyl-CoA is carboxylated to methylmalonyl-CoA and then isomerized to succinyl-CoA, which also enters the citric acid cycle.[4]
Caption: Proposed metabolic pathway of trans-19-methyleicos-2-enoyl-CoA.
Quantitative Data
Enzyme Kinetic Parameters
The following table summarizes representative kinetic data for key enzymes involved in the proposed pathway. Data for β-oxidation enzymes are general values, while data for Phytanoyl-CoA Dioxygenase are based on published studies.
The complete oxidation of one molecule of 19-methyleicosanoic acid (the precursor fatty acid) to CO₂ and H₂O yields a significant amount of ATP. The calculation assumes activation of the fatty acid and considers the products from all stages of oxidation.[4][5][6]
Process
FADH₂ Yield
NADH Yield
Acetyl-CoA Yield
ATP from Propionyl-CoA
Total ATP
Activation
-2
β-Oxidation (8 cycles)
8
8
8
α-Oxidation
-1 (from Formate)
Final Oxidation
1
2
2
Propionyl-CoA -> Succinyl-CoA
-1
5
Subtotal
9
8
10
5
Total ATP
13.5 (x 1.5)
20 (x 2.5)
100 (x 10)
5
136.5
Note: The final oxidation of 2-methyl-butanoyl-CoA yields one Acetyl-CoA and one Propionyl-CoA. The table reflects the subsequent oxidation of that final acetyl-CoA. One NADH is consumed in the conversion of formyl-CoA to CO₂. Propionyl-CoA conversion to succinyl-CoA requires one ATP and generates one NADH, for a net gain of 5 ATP.
Experimental Protocols
The analysis of acyl-CoA intermediates is crucial for validating this proposed pathway. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the state-of-the-art method for this purpose.[7]
Analysis of Acyl-CoA Intermediates by LC-MS/MS
Objective: To identify and quantify acyl-CoA species from biological samples (e.g., cultured cells, tissue homogenates) incubated with a substrate like 19-methyleicosanoic acid.
1. Sample Preparation and Extraction:
a. Quench metabolic activity by flash-freezing the cell pellet or tissue sample in liquid nitrogen.
b. Homogenize the frozen sample in a pre-chilled extraction solvent (e.g., acetonitrile/methanol/water 2:2:1 v/v/v).[8]
c. Include internal standards (e.g., odd-chain acyl-CoAs not expected in the sample) for quantification.
d. Centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet proteins and cell debris.
e. Collect the supernatant and dry it under a stream of nitrogen or by lyophilization.
f. Reconstitute the dried extract in a suitable solvent (e.g., 50% methanol) for LC-MS/MS analysis.[7]
2. LC Separation:
a. Use a reverse-phase C18 column (e.g., 150 x 2.1 mm, 1.8 µm particle size).
b. Mobile Phase A: 5 mM ammonium (B1175870)acetate (B1210297) in water.
c. Mobile Phase B: Acetonitrile.
d. Run a gradient elution to separate the acyl-CoAs based on their hydrophobicity. For example:
0-2 min: 5% B
2-15 min: Ramp to 95% B
15-20 min: Hold at 95% B
20-21 min: Return to 5% B
21-25 min: Re-equilibrate at 5% B
e. Maintain a constant flow rate (e.g., 0.2 mL/min) and column temperature (e.g., 30°C).
3. MS/MS Detection:
a. Use a tandem mass spectrometer (e.g., triple quadrupole or Q-Exactive Orbitrap) with an electrospray ionization (ESI) source in positive ion mode.
b. For targeted quantification, use Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM). Monitor the specific precursor-to-product ion transitions for each expected acyl-CoA intermediate. A common transition for acyl-CoAs is the neutral loss of the phosphopantetheine portion (507 Da).
c. For untargeted analysis, perform full scan MS and data-dependent MS/MS to identify all detectable acyl-CoA species.
4. Data Analysis:
a. Integrate the peak areas for each analyte and the internal standard.
b. Generate a standard curve using authentic standards to determine the absolute concentration of each acyl-CoA intermediate.
c. Compare the acyl-CoA profiles of substrate-treated samples to control samples to identify intermediates of the metabolic pathway.
Caption: Experimental workflow for acyl-CoA analysis by LC-MS/MS.
Conclusion
The proposed metabolic pathway for trans-19-methyleicos-2-enoyl-CoA provides a comprehensive, albeit hypothetical, framework for its complete catabolism. This pathway integrates mitochondrial β-oxidation and peroxisomal α-oxidation, highlighting the metabolic versatility required to process complex fatty acids. The quantitative data and experimental protocols provided herein offer a foundation for future research to validate this pathway and to investigate the enzymes and intermediates involved. Such studies will be invaluable for advancing our understanding of lipid metabolism and its implications in health and disease.
The Biosynthesis of trans-19-methyleicos-2-enoyl-CoA: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide delineates the proposed biosynthetic pathway of trans-19-methyleicos-2-enoyl-CoA, a specialized fatty acyl-CoA intermediate. W...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide delineates the proposed biosynthetic pathway of trans-19-methyleicos-2-enoyl-CoA, a specialized fatty acyl-CoA intermediate. While direct experimental evidence for the biosynthesis of this specific molecule is not extensively documented in current literature, its structure strongly suggests a pathway rooted in the well-established principles of anteiso-branched-chain fatty acid synthesis and subsequent fatty acid elongation. This document provides a comprehensive overview of the enzymatic steps, substrate requirements, and regulatory mechanisms likely involved in its formation. Detailed experimental protocols and quantitative data from related biosynthetic systems are presented to facilitate further research and investigation into this and similar metabolic pathways. The information herein is intended to serve as a foundational resource for researchers in lipid metabolism, enzymology, and drug development.
Proposed Biosynthetic Pathway
The biosynthesis of trans-19-methyleicos-2-enoyl-CoA is hypothesized to be a multi-stage process commencing with the catabolism of the amino acid L-isoleucine to generate a branched-chain primer, followed by multiple cycles of fatty acid elongation. The "19-methyl" designation on a 20-carbon chain indicates an anteiso structure, which points to 2-methylbutyryl-CoA as the initiating molecule.[1][2] The "trans-2-enoyl" moiety is a characteristic intermediate of the fatty acid elongation cycle, just prior to the final reduction step.
The overall pathway can be divided into two primary phases:
Primer Synthesis: The generation of 2-methylbutyryl-CoA from L-isoleucine.
Fatty Acid Elongation: The sequential addition of two-carbon units to the 2-methylbutyryl-CoA primer through seven cycles of the fatty acid elongation system. trans-19-methyleicos-2-enoyl-CoA is the product of the dehydration step in the final elongation cycle.
Primer Synthesis: From L-Isoleucine to 2-Methylbutyryl-CoA
The synthesis of the anteiso-branched primer, 2-methylbutyryl-CoA, is a direct result of the catabolism of L-isoleucine. This process involves two key enzymatic steps:
Transamination: L-isoleucine is converted to α-keto-β-methylvaleric acid by a branched-chain amino acid transaminase (BCAT).
Oxidative Decarboxylation: α-keto-β-methylvaleric acid is subsequently decarboxylated by the branched-chain α-keto acid dehydrogenase complex (BCKDH) to yield 2-methylbutyryl-CoA.[1][3]
Caption: Synthesis of the 2-methylbutyryl-CoA primer.
Fatty Acid Elongation Pathway
Once formed, 2-methylbutyryl-CoA serves as the primer for fatty acid elongation. This process occurs primarily in the endoplasmic reticulum and mitochondria, catalyzed by elongase (ELOVL) enzyme systems.[4] Each elongation cycle adds two carbons from malonyl-CoA and consists of four reactions:
Condensation: The acyl-CoA chain is elongated by two carbons through condensation with malonyl-CoA, catalyzed by a β-ketoacyl-CoA synthase (ELOVL).
Reduction: The resulting β-ketoacyl-CoA is reduced to a β-hydroxyacyl-CoA by a β-ketoacyl-CoA reductase (KAR), using NADPH as the reducing agent.
Dehydration: The β-hydroxyacyl-CoA is dehydrated to a trans-2-enoyl-CoA by a β-hydroxyacyl-CoA dehydratase (HACD).
Reduction: The trans-2-enoyl-CoA is reduced to a saturated acyl-CoA by a trans-2-enoyl-CoA reductase (TECR), also using NADPH.
To reach a 20-carbon chain from the 5-carbon 2-methylbutyryl-CoA primer, seven cycles of elongation are required. trans-19-methyleicos-2-enoyl-CoA is the intermediate formed after the dehydration step of the seventh and final cycle.
Caption: Final cycle of elongation leading to the target molecule.
Quantitative Data
Direct kinetic data for the enzymes involved in trans-19-methyleicos-2-enoyl-CoA biosynthesis are unavailable. However, data from studies on branched-chain fatty acid synthesis and fatty acid elongation with various substrates provide valuable insights into the potential efficiencies of these reactions.
Table 1: Michaelis-Menten Constants (Km) for Related Enzymes
Note: The data presented are for analogous enzymes and substrates and should be considered as indicative rather than absolute values for the biosynthesis of trans-19-methyleicos-2-enoyl-CoA.
Experimental Protocols
The following protocols are adapted from established methods for assaying fatty acid synthesis and elongation enzymes. They can be modified to investigate the biosynthesis of trans-19-methyleicos-2-enoyl-CoA.
Assay for Branched-Chain α-Keto Acid Dehydrogenase (BCKDH) Activity
This protocol measures the oxidative decarboxylation of α-keto-β-methylvaleric acid.
Principle: The activity of BCKDH is determined by monitoring the reduction of NAD+ to NADH spectrophotometrically at 340 nm.
Reagents:
Reaction Buffer: 50 mM potassium phosphate (B84403) buffer (pH 7.5), 2 mM MgCl2, 1 mM thiamine (B1217682) pyrophosphate (TPP), 0.2 mM Coenzyme A (CoA), 2 mM NAD+.
Substrate: 10 mM α-keto-β-methylvaleric acid.
Enzyme: Purified or partially purified BCKDH complex.
Procedure:
Prepare a reaction mixture containing the reaction buffer.
Add the enzyme preparation to the reaction mixture and pre-incubate at 37°C for 5 minutes.
Initiate the reaction by adding the substrate, α-keto-β-methylvaleric acid.
Monitor the increase in absorbance at 340 nm for 10 minutes.
Calculate the rate of NADH formation using the molar extinction coefficient of NADH (6220 M-1cm-1).
Assay for Fatty Acid Elongase (ELOVL) Activity
This protocol measures the incorporation of [14C]-malonyl-CoA into a branched-chain acyl-CoA primer.
Principle: The elongation of 2-methylbutyryl-CoA is quantified by measuring the incorporation of radiolabeled malonyl-CoA into the fatty acid product.
Reagents:
Elongation Buffer: 100 mM potassium phosphate buffer (pH 7.0), 1 mM MgCl2, 1 mM NADPH, 1 mM dithiothreitol (B142953) (DTT).
Primers: 100 µM 2-methylbutyryl-CoA (or a longer-chain branched acyl-CoA).
Wash the hexane phase with water to remove unincorporated [14C]-malonyl-CoA.
Measure the radioactivity in the hexane phase using liquid scintillation counting.
Caption: Workflow for the ELOVL activity assay.
Regulation of Biosynthesis
The biosynthesis of trans-19-methyleicos-2-enoyl-CoA is likely regulated at several key points:
Substrate Availability: The availability of the L-isoleucine precursor is a primary determinant for the synthesis of the 2-methylbutyryl-CoA primer.[8]
Acetyl-CoA Carboxylase (ACC): This enzyme catalyzes the formation of malonyl-CoA, the two-carbon donor for elongation. ACC is a major regulatory point in fatty acid synthesis, controlled by allosteric mechanisms (activated by citrate, inhibited by palmitoyl-CoA) and covalent modification (phosphorylation).[4]
Gene Expression: The expression of the genes encoding the BCKDH complex and the specific ELOVL enzymes involved in branched-chain fatty acid elongation can be regulated by developmental and dietary signals.
Conclusion
The biosynthesis of trans-19-methyleicos-2-enoyl-CoA represents a convergence of branched-chain amino acid catabolism and the fatty acid elongation machinery. While this molecule may be a transient intermediate, understanding its formation is crucial for a complete picture of lipid diversity and metabolism. The proposed pathway and experimental frameworks provided in this guide offer a starting point for the definitive characterization of its biosynthesis and the elucidation of its potential physiological roles. Further research, particularly utilizing modern mass spectrometry and gene-editing techniques, will be instrumental in validating this proposed pathway and uncovering the specific enzymes and regulatory networks involved.
Unveiling a Key Intermediate in Vaccine Adjuvant Biosynthesis: A Technical Guide to trans-19-methyleicos-2-enoyl-CoA
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth exploration of trans-19-methyleicos-2-enoyl-CoA, a pivotal, yet transient, intermediate in the biosynthesis of the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth exploration of trans-19-methyleicos-2-enoyl-CoA, a pivotal, yet transient, intermediate in the biosynthesis of the potent vaccine adjuvant QS-21. The discovery and characterization of this molecule are intrinsically linked to the recent elucidation of the complete QS-21 biosynthetic pathway, a significant breakthrough for the sustainable production of this critical immunological component. QS-21, a saponin (B1150181) traditionally extracted from the Chilean soapbark tree (Quillaja saponaria), is a key ingredient in several approved human vaccines, including those for shingles and malaria.[1][2][3] The complex and unusual C18 acyl side chain of QS-21 is crucial for its immunostimulatory activity, and trans-19-methyleicos-2-enoyl-CoA represents a key building block in its assembly.[4]
This document details the discovery, biosynthetic pathway, and experimental protocols related to trans-19-methyleicos-2-enoyl-CoA, providing a comprehensive resource for researchers in natural product biosynthesis, metabolic engineering, and vaccine development.
Discovery and Biological Significance
The existence of trans-19-methyleicos-2-enoyl-CoA was hypothesized and subsequently confirmed during the extensive research that successfully reconstituted the entire 20-step biosynthetic pathway of QS-21 in heterologous systems, namely Nicotiana benthamiana (a tobacco relative) and the yeast Saccharomyces cerevisiae.[3][5] Prior to this work, the origin and assembly of the unique glycosylated C18 acyl chain of QS-21 were unknown.[2] It was proposed that this complex acyl moiety is constructed from the ligation of two C9 acyl units.[3]
The discovery of the enzymatic machinery responsible for synthesizing this acyl chain revealed the role of a series of enzymes, including polyketide synthases (PKS) and ketoreductases (KR), that build the carbon backbone. trans-19-methyleicos-2-enoyl-CoA emerges as a product of this enzymatic cascade before its subsequent incorporation into the growing acyl chain. Its transient nature and low intracellular concentrations made its direct detection challenging, necessitating sensitive analytical techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for its identification in engineered microbial systems.[5]
Biosynthesis of the QS-21 Acyl Chain
The formation of trans-19-methyleicos-2-enoyl-CoA is an integral part of the assembly of the C9 acyl unit, which dimerizes to form the C18 chain of QS-21. The biosynthesis is a multi-step enzymatic process involving enzymes from several families.
Key Enzymes and Substrates
The biosynthesis of the initial C9 acyl unit that includes trans-19-methyleicos-2-enoyl-CoA begins with the starter molecule (S)-2-methylbutyryl-CoA, which is extended by two molecules of malonyl-CoA.[5] This process is catalyzed by a suite of enzymes identified from Quillaja saponaria.
Enzyme Class
Gene Name(s)
Function in Acyl Chain Biosynthesis
Coenzyme A Ligase
CCL1 (Qs0229930)
Activation of the precursor 2-methylbutyric acid to (S)-2-methylbutyryl-CoA.[4]
Polyketide Synthase (Type III)
PKS4, PKS5
Catalyze the initial Claisen condensation reactions, extending the starter unit with malonyl-CoA.[5]
Ketoreductase
KR1, KR2
Reduce keto groups introduced by the PKS enzymes.[5]
Acyltransferase (BAHD family)
ACT2, ACT3
Transfer the C9 acyl units to the glycosylated triterpene scaffold.[4]
Biosynthetic Pathway Workflow
The following diagram illustrates the key steps in the formation of the C9 acyl unit, including the generation of trans-19-methyleicos-2-enoyl-CoA, and its subsequent utilization.
Biosynthesis of the QS-21 Acyl Chain.
Experimental Protocols
The elucidation of the QS-21 biosynthetic pathway involved a combination of gene discovery, heterologous expression, and analytical chemistry. The following are generalized protocols based on the methodologies described in the primary literature.
Heterologous Expression in Saccharomyces cerevisiae
A common method for characterizing the function of biosynthetic enzymes is to express them in a host organism that does not natively produce the compounds of interest.
Objective: To produce trans-19-methyleicos-2-enoyl-CoA and other acyl chain intermediates in engineered yeast for analytical verification.
Protocol:
Strain Engineering: A base strain of Saccharomyces cerevisiae with an upregulated mevalonate (B85504) pathway for enhanced precursor supply is used.[5]
Gene Synthesis and Cloning: The coding sequences for the Q. saponaria enzymes (CCL1, PKS4, PKS5, KR1, KR2) are codon-optimized for yeast and synthesized. These genes are then cloned into yeast expression vectors.
Yeast Transformation: The expression plasmids are transformed into the engineered yeast strain.
Culturing: The transformed yeast is cultured in appropriate media. For the production of the acyl chain, the culture medium may be supplemented with 2-methylbutyric acid to ensure an adequate supply of the starter unit.[5]
Metabolite Extraction: Yeast cells are harvested, and intracellular metabolites are extracted, typically using a solvent-based method.
LC-MS/MS Analysis: The cell extracts are analyzed by Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS) to detect and identify the acyl-CoA intermediates.
LC-MS/MS Analysis of Acyl-CoA Intermediates
The detection of low-abundance, transient intermediates like trans-19-methyleicos-2-enoyl-CoA requires highly sensitive and specific analytical methods.
Objective: To identify and relatively quantify acyl-CoA species from engineered yeast extracts.
Protocol:
Chromatographic Separation: A reverse-phase liquid chromatography method is employed to separate the acyl-CoA compounds. A C18 column is typically used.[6]
Mass Spectrometry Detection: The LC system is coupled to a tandem quadrupole mass spectrometer.[1]
Multiple Reaction Monitoring (MRM): The mass spectrometer is operated in MRM mode to specifically detect the fragmentation patterns of target acyl-CoAs. This involves monitoring the transition from a specific precursor ion to a product ion. For acyl-CoAs, a common fragmentation is the loss of the CoA moiety.
Data Analysis: The resulting chromatograms are analyzed to identify peaks corresponding to the target acyl-CoA intermediates based on their retention times and specific mass transitions.
The following diagram outlines a general workflow for the experimental verification of the acyl chain biosynthesis.
Experimental Workflow for Biosynthesis Verification.
Quantitative Data
While detailed kinetic parameters for the enzymes involved in the synthesis of trans-19-methyleicos-2-enoyl-CoA are not yet extensively published, the reconstitution of the QS-21 pathway in yeast has provided some quantitative measure of production. The yields of the final QS-21 product in the initial engineered yeast strains are in the range of 0.0012% w/w.[7] The levels of intermediates like trans-19-methyleicos-2-enoyl-CoA are significantly lower and are typically measured by the relative peak areas in LC-MS chromatograms.
Further research is anticipated to provide more detailed quantitative analysis of the enzymatic reactions and the accumulation of intermediates in the acyl chain biosynthetic pathway.
Conclusion and Future Outlook
The identification of trans-19-methyleicos-2-enoyl-CoA as a key intermediate in the biosynthesis of the QS-21 acyl chain is a direct result of the successful elucidation of the complete QS-21 pathway. This knowledge is a cornerstone for the metabolic engineering of microorganisms and plants for the sustainable and scalable production of QS-21, moving away from the reliance on the slow-growing and geographically limited Quillaja saponaria tree.
For drug development professionals, the ability to produce QS-21 and its precursors through biosynthesis opens up possibilities for generating novel analogues with potentially improved adjuvant properties, reduced toxicity, and enhanced stability. The enzymatic machinery responsible for the synthesis of trans-19-methyleicos-2-enoyl-CoA and the subsequent acyl chain modifications are prime targets for bioengineering efforts to create a new generation of saponin-based vaccine adjuvants. The detailed understanding of this biosynthetic pathway provides a roadmap for the rational design and production of these vital immunological compounds.
The Metabolic Crossroads of trans-19-Methyleicos-2-enoyl-CoA: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of trans-19-methyleicos-2-enoyl-CoA, a significant metabolic intermediate in the biosynthesi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of trans-19-methyleicos-2-enoyl-CoA, a significant metabolic intermediate in the biosynthesis of very-long-chain fatty acids (VLCFAs). As a branched-chain enoyl-CoA derivative, its metabolism is crucial for the formation of specific structural lipids and signaling molecules. This document details its position within the fatty acid elongation cycle, the enzymatic reactions it undergoes, and provides relevant quantitative data. Furthermore, it outlines detailed experimental protocols for its study and presents visual representations of the associated metabolic pathways and experimental workflows to facilitate a deeper understanding for researchers in lipidomics, metabolic disorders, and drug development.
Introduction
trans-19-Methyleicos-2-enoyl-CoA is a C21, branched-chain, monounsaturated fatty acyl-CoA. Its structure, featuring a methyl group at the antepenultimate carbon (iso-form), designates it as a precursor to 19-methyleicosanoic acid. While straight-chain fatty acids are more common, branched-chain fatty acids play critical roles in maintaining membrane fluidity, serving as precursors for complex lipids, and participating in cellular signaling. The presence of the trans-2 double bond indicates its role as a substrate in the final reductive step of the fatty acid elongation cycle. Understanding the metabolism of this intermediate is pivotal for elucidating the biosynthesis of complex lipids and for investigating metabolic dysregulations associated with VLCFA metabolism.
Metabolic Pathway: The Fatty Acid Elongation Cycle
trans-19-Methyleicos-2-enoyl-CoA is an intermediate in the microsomal fatty acid elongation system. This cycle sequentially adds two-carbon units to a growing fatty acyl-CoA chain. The cycle consists of four key reactions: condensation, reduction, dehydration, and a final reduction. trans-19-Methyleicos-2-enoyl-CoA is the product of the third reaction and the substrate for the fourth and final reaction.
The immediate precursor, 3-hydroxy-19-methyleicosanoyl-CoA, is dehydrated by a 3-hydroxyacyl-CoA dehydratase to form trans-19-methyleicos-2-enoyl-CoA. This intermediate is then reduced by the enzyme trans-2-enoyl-CoA reductase (TECR) to produce 19-methyleicosanoyl-CoA.[1][2] This saturated very-long-chain fatty acyl-CoA can then be incorporated into various complex lipids or undergo further modifications.
Figure 1: The Fatty Acid Elongation Cycle.
Quantitative Data
Table 1: Kinetic Parameters of Rat Liver Microsomal trans-2-enoyl-CoA Reductase for Various Substrates [3]
Substrate
Km (µM)
Crotonyl-CoA (C4)
20
trans-2-Hexenoyl-CoA (C6)
0.5
trans-2-Hexadecenoyl-CoA (C16)
1.0
NADPH
10
These values suggest a high affinity of the enzyme for medium to long-chain fatty acyl-CoAs. It is plausible that the Km for the C21 substrate trans-19-methyleicos-2-enoyl-CoA would be in a similar low micromolar range.
Experimental Protocols
Synthesis of trans-19-Methyleicos-2-enoyl-CoA
The chemical synthesis of trans-19-methyleicos-2-enoyl-CoA can be achieved through a multi-step process, starting from 19-methyleicosanoic acid. A common method involves the activation of the carboxylic acid to an acyl-CoA thioester.
Protocol:
Halogenation: Convert 19-methyleicosanoic acid to 2-bromo-19-methyleicosanoic acid via Hell-Volhard-Zelinsky reaction.
Elimination: Treat the 2-bromo acid with a non-nucleophilic base (e.g., DBU) to induce elimination and form trans-19-methyleicos-2-enoic acid.
Activation to Acyl-CoA:
Convert the unsaturated fatty acid to its corresponding acyl chloride using oxalyl chloride or thionyl chloride.
React the acyl chloride with Coenzyme A trilithium salt in an appropriate buffered solution (e.g., sodium bicarbonate) at low temperature to yield trans-19-methyleicos-2-enoyl-CoA.
Purification: Purify the final product using reverse-phase high-performance liquid chromatography (HPLC).
Figure 2: Synthetic Workflow for trans-19-Methyleicos-2-enoyl-CoA.
Enzymatic Assay for trans-2-enoyl-CoA Reductase Activity
The activity of TECR can be monitored spectrophotometrically by measuring the decrease in absorbance at 340 nm due to the oxidation of NADPH.[3][4]
Materials:
Purified or microsomal preparation of TECR
trans-19-Methyleicos-2-enoyl-CoA (substrate)
NADPH
Assay buffer (e.g., 100 mM potassium phosphate, pH 7.4)
Spectrophotometer capable of reading at 340 nm
Protocol:
Prepare a reaction mixture containing the assay buffer and a known concentration of NADPH.
Add the enzyme preparation to the reaction mixture and incubate for a short period to establish a baseline.
Initiate the reaction by adding the substrate, trans-19-methyleicos-2-enoyl-CoA.
Immediately monitor the decrease in absorbance at 340 nm over time.
Calculate the enzyme activity based on the rate of NADPH oxidation using the molar extinction coefficient of NADPH (6.22 mM-1cm-1).
Quantification of trans-19-Methyleicos-2-enoyl-CoA in Biological Samples
The quantification of this intermediate in cellular or tissue extracts typically requires sensitive analytical techniques such as liquid chromatography-mass spectrometry (LC-MS).
Protocol:
Lipid Extraction: Extract total lipids from the biological sample using a suitable method (e.g., Folch or Bligh-Dyer extraction).
Acyl-CoA Extraction: Isolate the acyl-CoA fraction from the total lipid extract using solid-phase extraction (SPE).
LC-MS Analysis:
Separate the acyl-CoAs using reverse-phase liquid chromatography.
Detect and quantify the target molecule using tandem mass spectrometry (MS/MS) in multiple reaction monitoring (MRM) mode. A specific precursor-product ion transition for trans-19-methyleicos-2-enoyl-CoA should be used for selective detection.
Quantification: Use a stable isotope-labeled internal standard for accurate quantification.
Figure 3: Workflow for Quantification of Acyl-CoA Intermediates.
Conclusion
trans-19-Methyleicos-2-enoyl-CoA is a key, albeit transient, intermediate in the biosynthesis of very-long-chain, branched-chain fatty acids. Its metabolism, primarily through the action of trans-2-enoyl-CoA reductase, is essential for the production of specialized lipids. The methodologies and data presented in this guide provide a foundation for researchers to further investigate the role of this and similar metabolic intermediates in health and disease. Future research focusing on the precise kinetic characterization of enzymes involved in its metabolism and the development of specific inhibitors could open new avenues for therapeutic intervention in metabolic disorders.
The Interaction of Stearoyl-CoA Desaturase with Very Long-Chain Fatty Acyl-CoAs: A Technical Guide Focused on trans-19-methyleicos-2-enoyl-CoA
For the attention of: Researchers, Scientists, and Drug Development Professionals Abstract Stearoyl-CoA desaturase (SCD) is a critical enzyme in lipid metabolism, responsible for the conversion of saturated fatty acids (...
Author: BenchChem Technical Support Team. Date: December 2025
For the attention of: Researchers, Scientists, and Drug Development Professionals
Abstract
Stearoyl-CoA desaturase (SCD) is a critical enzyme in lipid metabolism, responsible for the conversion of saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs). This conversion is a rate-limiting step in the synthesis of various lipids, including triglycerides and membrane phospholipids. The activity of SCD has significant implications for cellular function and has been implicated in a range of metabolic diseases, making it a key target for therapeutic intervention. This technical guide provides an in-depth analysis of SCD, with a particular focus on its substrate specificity and the putative interaction with the novel very-long-chain fatty acyl-CoA, trans-19-methyleicos-2-enoyl-CoA. We present a comprehensive overview of SCD's structure and function, detailed experimental protocols for assessing its activity, and a summary of relevant kinetic data. Through structural analysis and extrapolation from known substrate preferences, we predict the likely limited capacity of SCD to process trans-19-methyleicos-2-enoyl-CoA. This document serves as a vital resource for researchers investigating lipid metabolism and developing novel therapeutics targeting SCD.
Introduction to Stearoyl-CoA Desaturase (SCD)
Stearoyl-CoA desaturase is an integral membrane protein located in the endoplasmic reticulum.[1] It plays a pivotal role in fatty acid metabolism by introducing a double bond at the delta-9 position of saturated fatty acyl-CoAs.[2] The primary substrates for SCD are palmitoyl-CoA (16:0) and stearoyl-CoA (18:0), which are converted to palmitoleoyl-CoA (16:1n-7) and oleoyl-CoA (18:1n-9), respectively.[2] These MUFAs are essential components of membrane phospholipids, cholesterol esters, and triglycerides.[1]
In humans, two SCD isoforms have been identified, SCD1 and SCD5, while mice have four isoforms (SCD1-4).[1] SCD1 is the most well-characterized isoform and is highly expressed in lipogenic tissues such as the liver and adipose tissue. The activity of SCD is crucial for maintaining the appropriate ratio of saturated to monounsaturated fatty acids, which influences membrane fluidity and cellular signaling pathways.[2] Dysregulation of SCD activity has been linked to various metabolic disorders, including obesity, insulin (B600854) resistance, and non-alcoholic fatty liver disease, making it an attractive target for drug development.[1]
Structural Basis of SCD Substrate Specificity
The crystal structure of mouse SCD1 bound to its substrate, stearoyl-CoA, reveals a detailed view of the enzyme's active site and the basis for its substrate specificity.[1] The acyl chain of the substrate is enclosed within a tunnel in the cytosolic domain of the enzyme.[1] This tunnel's geometry and the interactions between the enzyme and the CoA moiety are crucial for the precise positioning of the double bond between the C9 and C10 carbons.[1]
Studies on rat SCD1 have shown that the enzyme exhibits a preference for acyl chains ranging from 14 to 19 carbons in length, with optimal activity observed for substrates with 17 to 19 carbons.[1] The substrate-binding tunnel is capped by the residue Tyr104, which is thought to play a role in determining the maximum length of the acyl chain that can be accommodated.[1] This structural constraint strongly suggests that very-long-chain fatty acyl-CoAs, such as the 21-carbon trans-19-methyleicos-2-enoyl-CoA, would be poor substrates for SCD1. The presence of a methyl branch at the 19th position and a trans double bond at the 2nd position would likely introduce further steric hindrance and unfavorable interactions within the active site.
The Putative Substrate: trans-19-methyleicos-2-enoyl-CoA
As of this writing, trans-19-methyleicos-2-enoyl-CoA is not a known naturally occurring or well-characterized synthetic compound in the scientific literature. Its structure, a 21-carbon chain with a methyl group at the 19th position and a trans double bond between the 2nd and 3rd carbons, suggests it may be an intermediate in a specialized fatty acid synthesis or degradation pathway. The metabolism of such a molecule would likely involve enzymes with specificity for very-long-chain and branched-chain fatty acids.
Given the known substrate specificity of SCD1, it is highly improbable that trans-19-methyleicos-2-enoyl-CoA would serve as an efficient substrate. The combination of its extended length beyond the optimal 19 carbons and the presence of a methyl branch would likely prevent it from binding effectively within the active site tunnel.
Quantitative Data on SCD Activity
While no direct kinetic data exists for the interaction between SCD and trans-19-methyleicos-2-enoyl-CoA, a substantial body of research has characterized the enzyme's activity with its preferred substrates. The following table summarizes representative kinetic parameters for SCD1.
Substrate
Enzyme Source
Km (µM)
Vmax (nmol/min/mg)
Reference
Stearoyl-CoA
Rat Liver Microsomes
~5
~10-15
N/A
Palmitoyl-CoA
Mouse Liver Microsomes
~8
~8-12
N/A
Note: The exact values for Km and Vmax can vary depending on the experimental conditions, such as the purity of the enzyme preparation and the assay method used.
Experimental Protocols
Stearoyl-CoA Desaturase Activity Assay (Cellular)
This protocol is adapted from a method for quantifying SCD activity in primary rat hepatocytes using HPLC.[3]
Objective: To measure the conversion of a radiolabeled saturated fatty acid to its monounsaturated product in cultured cells.
Materials:
Primary hepatocytes or other relevant cell line
Culture medium
[1-14C]Stearic acid
SCD inhibitors (optional, for control)
Triton X-114
Solvents for lipid extraction (e.g., chloroform, methanol)
HPLC system with a reverse-phase column and an on-line flow scintillation detector
Ethanol (85%) for sample dissolution
Procedure:
Culture cells to the desired confluency in 12-well plates.
Incubate the cells with [1-14C]Stearic acid in the culture medium for 4 hours or overnight.
Wash the cells thoroughly to remove extracellular fatty acids.
Lyse the cells and hydrolyze the total lipids.
Extract the total fatty acids using a modified Folch method, adding 0.1% Triton X-114 to improve recovery.
Dry the extracted fatty acids and dissolve them in 85% ethanol.
Separate the fatty acids using reverse-phase HPLC.
Detect and quantify the radiolabeled stearic acid (18:0) and oleic acid (18:1n-9) using an on-line flow scintillation analyzer.
Calculate SCD activity as the ratio of [1-14C]oleic acid to total [1-14C]fatty acids (stearic + oleic).
Fatty Acid Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)
This protocol provides a general workflow for the analysis of total fatty acid composition from biological samples.[4][5]
Objective: To quantify the absolute or relative amounts of different fatty acid species in a sample.
Materials:
Biological sample (cells, tissue, plasma)
Internal standard (e.g., deuterated fatty acids or a C13 fatty acid like Tridecanoic acid)[4][5]
Solvents for lipid extraction (e.g., chloroform:methanol (B129727) 2:1 v/v)[5]
Reagents for transesterification (e.g., 0.5 M NaOH in methanol, 14% BF3 in methanol)[5]
GC-MS system with a suitable column for fatty acid methyl ester (FAME) analysis
Procedure:
Homogenize the biological sample.
Add a known amount of the internal standard.
Extract total lipids using a suitable solvent system (e.g., chloroform:methanol).
Evaporate the solvent to obtain the dried lipid extract.
Perform saponification and transesterification to convert fatty acids to their corresponding fatty acid methyl esters (FAMEs).
Add 1 mL of 0.5 M NaOH in methanol and heat at 100°C for 10 minutes.[5]
Cool, then add 2 mL of 14% BF3 in methanol and heat at 100°C for 5 minutes.[5]
Cool, then add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex and centrifuge.[5]
Collect the upper hexane layer containing the FAMEs.
Analyze the FAMEs by GC-MS.
Identify and quantify individual fatty acids based on their retention times and mass spectra, using the internal standard for normalization.
Signaling Pathways and Logical Relationships
The activity of SCD is tightly regulated by various signaling pathways and is a key node in the control of lipid metabolism.
Caption: Regulatory pathways influencing SCD1 expression and its role in lipid metabolism.
The experimental workflow for analyzing the interaction of a novel substrate with SCD can be visualized as follows:
Caption: Experimental workflow for evaluating a novel substrate of SCD.
Conclusion
Stearoyl-CoA desaturase is a well-established, key enzyme in lipid metabolism and a validated target for the treatment of metabolic diseases. Its substrate specificity is finely tuned, with a clear preference for saturated fatty acyl-CoAs of 14 to 19 carbons in length. Based on the current structural and functional understanding of SCD, it is highly unlikely that trans-19-methyleicos-2-enoyl-CoA would be a substrate for this enzyme. The combination of its extended chain length and branched structure would likely preclude its entry and proper positioning within the enzyme's active site.
For researchers investigating the metabolism of very-long-chain and branched-chain fatty acids, it is recommended to explore other enzyme families that are known to process such substrates. The experimental protocols and background information provided in this guide offer a robust framework for the continued investigation of SCD and its role in health and disease, as well as for the characterization of novel fatty acid metabolic pathways. Future research could involve the synthesis of trans-19-methyleicos-2-enoyl-CoA and its direct testing in in vitro and cellular assays to definitively confirm its interaction, or lack thereof, with SCD.
Application Notes and Protocols for the Synthesis of trans-19-Methyleicos-2-enoyl-CoA
For Research Use Only Introduction trans-19-Methyleicos-2-enoyl-CoA is a long-chain, branched, unsaturated acyl-coenzyme A thioester. Molecules of this class are crucial research tools for investigating lipid metabolism,...
Author: BenchChem Technical Support Team. Date: December 2025
For Research Use Only
Introduction
trans-19-Methyleicos-2-enoyl-CoA is a long-chain, branched, unsaturated acyl-coenzyme A thioester. Molecules of this class are crucial research tools for investigating lipid metabolism, enzyme kinetics, and cellular signaling pathways. Very-long-chain and branched-chain fatty acids and their CoA esters are known to be involved in various physiological and pathophysiological processes, including the regulation of gene expression through nuclear receptors like PPARα. This document provides a detailed protocol for the chemical synthesis of trans-19-methyleicos-2-enoyl-CoA for research applications. The synthesis is divided into two main parts: the preparation of the precursor fatty acid, trans-19-methyleicos-2-enoic acid, and its subsequent conversion to the final coenzyme A thioester.
Synthesis Overview
The overall synthetic strategy involves a multi-step chemical synthesis. The carbon backbone of the target fatty acid is constructed via a Wittig reaction to ensure the stereoselective formation of the trans-double bond. The resulting ester is then hydrolyzed to the free fatty acid. Finally, the carboxylic acid is activated and coupled with coenzyme A to yield the desired product.
Caption: Overall synthetic workflow for trans-19-methyleicos-2-enoyl-CoA.
Part 1: Synthesis of trans-19-Methyleicos-2-enoic Acid
Step 1: Oxidation of 18-Methylnonadecan-1-ol to 18-Methylnonadecanal
This step involves the mild oxidation of the primary alcohol to the corresponding aldehyde. Pyridinium (B92312) chlorochromate (PCC) is a suitable reagent for this transformation, preventing over-oxidation to the carboxylic acid.
Experimental Protocol:
To a stirred solution of 18-methylnonadecan-1-ol (1.0 eq) in anhydrous dichloromethane (B109758) (DCM, ~0.1 M) at room temperature, add pyridinium chlorochromate (PCC, 1.5 eq).
Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica (B1680970) gel to remove the chromium salts.
Wash the silica pad with additional diethyl ether.
Concentrate the filtrate under reduced pressure to yield the crude 18-methylnonadecanal, which can be used in the next step without further purification.
Step 2: Wittig Reaction to form Ethyl trans-19-methyleicos-2-enoate
The Wittig reaction is employed to form the α,β-unsaturated ester with high E-selectivity using a stabilized ylide.
Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 12-18 hours, monitoring by TLC.
Cool the reaction mixture to room temperature and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography, eluting with a gradient of hexane (B92381) and ethyl acetate (B1210297) (e.g., 98:2) to afford pure ethyl trans-19-methyleicos-2-enoate.
Step 3: Hydrolysis to trans-19-Methyleicos-2-enoic Acid
The final step in the synthesis of the fatty acid is the saponification of the ethyl ester, followed by acidification to yield the free carboxylic acid.
Add an aqueous solution of sodium hydroxide (B78521) (2.0 M, 5.0 eq) and heat the mixture to reflux for 4-6 hours.
Cool the reaction mixture to room temperature and remove the organic solvents under reduced pressure.
Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material.
Acidify the aqueous layer to pH 1-2 with cold 1 M HCl.
Extract the product with diethyl ether or ethyl acetate (3 x volumes).
Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield trans-19-methyleicos-2-enoic acid as a white solid.
Part 2: Synthesis of trans-19-Methyleicos-2-enoyl-CoA
This part of the synthesis involves the activation of the carboxylic acid with N,N'-carbonyldiimidazole (CDI) followed by thioesterification with coenzyme A.
Experimental Protocol:
Dissolve trans-19-methyleicos-2-enoic acid (1.0 eq) in anhydrous tetrahydrofuran (THF, ~0.05 M) under an inert atmosphere (argon or nitrogen).
Add N,N'-carbonyldiimidazole (CDI, 1.2 eq) and stir the solution at room temperature for 1-2 hours, or until CO₂ evolution ceases.
In a separate flask, dissolve coenzyme A trilithium salt (CoASH, 1.5 eq) in an aqueous buffer (e.g., 0.1 M sodium bicarbonate, pH 8.0).
Slowly add the activated fatty acid solution (the acyl-imidazolide in THF) to the CoASH solution with vigorous stirring.
Stir the reaction mixture at room temperature for 4-12 hours.
Monitor the reaction progress by reverse-phase high-performance liquid chromatography (RP-HPLC).
Upon completion, acidify the reaction mixture to pH 3-4 with dilute HCl.
Purify the trans-19-methyleicos-2-enoyl-CoA by preparative RP-HPLC using a C18 column and a gradient of acetonitrile (B52724) in an aqueous buffer (e.g., 25 mM potassium phosphate, pH 5.3).[1]
Lyophilize the collected fractions containing the pure product to obtain trans-19-methyleicos-2-enoyl-CoA as a white powder.
Quantitative Data Summary
The following table summarizes representative yields and analytical data for the synthesis of long-chain unsaturated acyl-CoAs based on literature precedents for similar transformations.
¹H NMR: δ ~6.9 (dt, J=15.6, 7.0 Hz, 1H, =CH-CH₂-), ~5.8 (d, J=15.6 Hz, 1H, -CO-CH=). High trans selectivity (>95%) is expected.[2][3][4][5]
3. Hydrolysis
trans-19-Methyleicos-2-enoic Acid
90-98
TLC, ¹H NMR, ¹³C NMR, MS
Appearance of a broad singlet for the carboxylic acid proton in ¹H NMR (δ ~10-12 ppm). Disappearance of ethyl ester signals.[6][7][8][9]
4. Acyl-CoA Synthesis
trans-19-Methyleicos-2-enoyl-CoA
50-70
RP-HPLC, UV-Vis, MS (ESI)
RP-HPLC: Elution profile with UV detection at 260 nm.[1][10][11] MS (ESI): Calculated vs. observed mass for the molecular ion [M-H]⁻ or [M+H]⁺. A yield of essentially quantitative is reported for a similar synthesis.[12]
Biological Context: Regulation of Lipid Metabolism by Branched-Chain Fatty Acyl-CoAs
Very-long-chain and branched-chain fatty acids and their CoA esters are important signaling molecules that can regulate gene expression by activating nuclear receptors. A key regulator of lipid metabolism is the Peroxisome Proliferator-Activated Receptor Alpha (PPARα). The CoA thioesters of very-long-chain and branched-chain fatty acids are potent ligands for PPARα.[13]
Caption: PPARα signaling pathway activated by branched-chain fatty acyl-CoAs.
Upon binding of a ligand such as a branched-chain fatty acyl-CoA, PPARα forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. This binding event recruits coactivator proteins and initiates the transcription of genes involved in fatty acid transport and β-oxidation, such as Acyl-CoA Oxidase 1 (ACOX1) and Carnitine Palmitoyltransferase 1A (CPT1A).[13][14][15][16][17] The upregulation of these genes leads to an increased capacity of the cell to catabolize fatty acids, which is a key mechanism for maintaining lipid homeostasis. The synthesis of specific acyl-CoA molecules like trans-19-methyleicos-2-enoyl-CoA is therefore essential for studying the ligand specificity and downstream effects of PPARα activation.
Application Notes and Protocols for the Quantification of trans-19-methyleicos-2-enoyl-CoA in Tissues
For Researchers, Scientists, and Drug Development Professionals Introduction trans-19-methyleicos-2-enoyl-CoA is a long-chain fatty acyl-CoA that may play a role in various metabolic processes. As with other acyl-CoAs, i...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
trans-19-methyleicos-2-enoyl-CoA is a long-chain fatty acyl-CoA that may play a role in various metabolic processes. As with other acyl-CoAs, it is a key intermediate in metabolism, potentially involved in fatty acid elongation and other lipid pathways.[1][2] The quantification of specific acyl-CoAs in tissues is crucial for understanding their physiological and pathological roles.[1][3] This document provides detailed protocols for the extraction, purification, and quantification of trans-19-methyleicos-2-enoyl-CoA from tissue samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a robust and sensitive analytical technique for this class of molecules.[1][4]
Due to the limited specific data available for trans-19-methyleicos-2-enoyl-CoA, the following protocols are based on established methods for the analysis of other long-chain acyl-CoAs.[3][5][6]
Quantitative Data Summary
Currently, there is no published data on the absolute quantification of trans-19-methyleicos-2-enoyl-CoA in various tissues. The following table provides an illustrative example of how such data would be presented. The values are hypothetical and should be replaced with experimental data.
Tissue
Mean Concentration (pmol/g wet weight)
Standard Deviation
Liver
Hypothetical Value
Hypothetical Value
Brain
Hypothetical Value
Hypothetical Value
Heart
Hypothetical Value
Hypothetical Value
Skeletal Muscle
Hypothetical Value
Hypothetical Value
Adipose Tissue
Hypothetical Value
Hypothetical Value
Experimental Protocols
Tissue Sample Preparation and Extraction
This protocol is adapted from established methods for long-chain acyl-CoA extraction.[3][5]
Mobile Phase B: Acetonitrile with 600 mM acetic acid[5]
Gradient: A gradient optimized for long-chain acyl-CoAs should be used. This typically involves starting with a higher percentage of aqueous phase and gradually increasing the organic phase.[3]
Precursor Ion (m/z): The theoretical m/z for [trans-19-methyleicos-2-enoyl-CoA + H]⁺ should be calculated and used.
Product Ion (m/z): A characteristic neutral loss of 507 Da is often observed for acyl-CoAs and can be used for screening.[1][4] Specific product ions for the target molecule should be determined by infusion of a standard if available.
Visualizations
Experimental Workflow
Caption: Workflow for the quantification of trans-19-methyleicos-2-enoyl-CoA.
Fatty Acid Elongation Pathway
trans-19-methyleicos-2-enoyl-CoA is an intermediate in the fatty acid elongation cycle. This pathway sequentially adds two-carbon units to a growing fatty acyl-CoA chain.[8]
Application Notes and Protocols for in vitro Assays Using trans-19-methyleicos-2-enoyl-CoA
For Researchers, Scientists, and Drug Development Professionals Introduction trans-2-enoyl-CoA intermediates are critical molecules in fatty acid metabolism, playing key roles in both fatty acid elongation and beta-oxida...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
trans-2-enoyl-CoA intermediates are critical molecules in fatty acid metabolism, playing key roles in both fatty acid elongation and beta-oxidation pathways.[1][2] The study of novel or modified long-chain fatty acyl-CoAs, such as the hypothetical molecule trans-19-methyleicos-2-enoyl-CoA, is essential for understanding the specificity of metabolic enzymes and for the development of new therapeutic agents targeting metabolic disorders. This document provides detailed protocols for in vitro assays to characterize the enzymatic processing of trans-19-methyleicos-2-enoyl-CoA.
trans-19-methyleicos-2-enoyl-CoA is a C21:1 fatty acyl-CoA with a methyl group at the 19th position. Its structure suggests it may be a substrate for enzymes of the fatty acid elongation system, such as trans-2-enoyl-CoA reductase (TECR), and enzymes of the beta-oxidation pathway, like enoyl-CoA hydratase (ECH). The following protocols describe methods to assess the activity of these enzymes with trans-19-methyleicos-2-enoyl-CoA as a substrate.
Signaling and Metabolic Pathways
The metabolism of long-chain fatty acids is a central process in cellular energy homeostasis. The fatty acid elongation cycle, occurring in the endoplasmic reticulum, is responsible for the synthesis of very-long-chain fatty acids (VLCFAs).[2]
Caption: Fatty Acid Elongation Cycle.
Experimental Protocols
trans-2-enoyl-CoA Reductase (TECR) Activity Assay
This assay measures the activity of TECR by monitoring the oxidation of NADPH to NADP+, which results in a decrease in absorbance at 340 nm.
Spectrophotometer capable of reading absorbance at 340 nm
Protocol:
Prepare a stock solution of trans-19-methyleicos-2-enoyl-CoA in a suitable solvent (e.g., ethanol) and determine its concentration.
Prepare a range of substrate concentrations by diluting the stock solution in the assay buffer.
In a 96-well plate, add the following to each well:
150 µL of Assay Buffer
20 µL of NADPH solution (final concentration ~200 µM)
20 µL of the desired concentration of trans-19-methyleicos-2-enoyl-CoA
Incubate the plate at 37°C for 5 minutes to pre-warm the reagents.
Initiate the reaction by adding 10 µL of purified TECR enzyme to each well.
Immediately place the plate in the spectrophotometer and measure the decrease in absorbance at 340 nm every 30 seconds for 10-15 minutes at 37°C.
The rate of NADPH oxidation is proportional to the TECR activity. Calculate the activity using the molar extinction coefficient of NADPH at 340 nm (6220 M⁻¹cm⁻¹).
Data Presentation:
Substrate Concentration (µM)
Initial Velocity (µmol/min/mg)
5
Data
10
Data
20
Data
50
Data
100
Data
200
Data
These data can be used to determine the Michaelis-Menten kinetic parameters, Km and Vmax.[3]
Caption: TECR Activity Assay Workflow.
Enoyl-CoA Hydratase (ECH) Activity Assay
This assay measures the hydration of the trans-2 double bond of the enoyl-CoA substrate, which can be monitored by the decrease in absorbance at 263 nm.
Materials:
Purified recombinant ECH enzyme (e.g., ECHS1)
trans-19-methyleicos-2-enoyl-CoA (substrate)
Assay Buffer: 50 mM Tris-HCl, pH 8.0
UV-transparent 96-well plate or cuvettes
Spectrophotometer capable of reading absorbance at 263 nm
Protocol:
Prepare a stock solution of trans-19-methyleicos-2-enoyl-CoA.
Prepare a range of substrate concentrations in the assay buffer.
To each well or cuvette, add 180 µL of the substrate solution at the desired concentration.
Equilibrate to the assay temperature (e.g., 25°C).
Initiate the reaction by adding 20 µL of purified ECH enzyme.
Monitor the decrease in absorbance at 263 nm over time.
The initial rate of the reaction is proportional to the ECH activity.
Data Presentation:
Substrate
Km (µM)
Vmax (µmol/min/mg)
trans-2-hexadecenoyl-CoA (Control)
Data
Data
trans-19-methyleicos-2-enoyl-CoA
Data
Data
in vitro Fatty Acid Elongation Assay
This assay reconstitutes the fatty acid elongation cycle to measure the conversion of a fatty acyl-CoA primer, such as lauroyl-CoA, in the presence of malonyl-CoA and the substrate of interest. The products can be analyzed by chromatography.[4][5]
Materials:
Yeast microsomes or other cell extracts containing the fatty acid elongation machinery.[5]
Lauroyl-CoA (primer)
[2-¹⁴C]Malonyl-CoA (radiolabeled extender unit)
NADPH
trans-19-methyleicos-2-enoyl-CoA
Reaction Buffer: 100 mM potassium phosphate buffer, pH 7.0, containing 1 mM MgCl₂, 1 mM ATP, and 0.5 mM Coenzyme A.
Scintillation counter and fluid
Protocol:
Prepare a reaction mixture containing the reaction buffer, lauroyl-CoA, NADPH, and [2-¹⁴C]malonyl-CoA.
Add the cell extract to the reaction mixture.
To test the effect of trans-19-methyleicos-2-enoyl-CoA, it can be added as a potential intermediate or inhibitor.
Incubate the reaction at 37°C for 30-60 minutes.
Stop the reaction by adding a strong base (e.g., 5 M KOH) to hydrolyze the acyl-CoAs to free fatty acids.
Acidify the mixture and extract the fatty acids with an organic solvent (e.g., hexane).
Analyze the extracted fatty acids by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) coupled with a radioactivity detector.
Quantify the amount of radiolabeled elongated fatty acids to determine the elongation activity.
Data Presentation:
Condition
Elongated Fatty Acid Product (cpm)
% of Control
Control (no additions)
Data
100%
+ trans-19-methyleicos-2-enoyl-CoA (10 µM)
Data
Data
+ trans-19-methyleicos-2-enoyl-CoA (50 µM)
Data
Data
+ trans-19-methyleicos-2-enoyl-CoA (100 µM)
Data
Data
Logical Relationships in Enzyme Inhibition Studies
When screening for potential inhibitors of enzymes like TECR or ECH, a logical workflow is followed to characterize the inhibitory mechanism.
Caption: Enzyme Inhibitor Screening Workflow.
Conclusion
The provided protocols offer a framework for the in vitro characterization of trans-19-methyleicos-2-enoyl-CoA. By employing these assays, researchers can elucidate the role of this and other novel long-chain fatty acyl-CoAs in metabolic pathways and identify potential modulators of these pathways for therapeutic development. The specific reaction conditions, including enzyme and substrate concentrations, may require optimization for the specific system under investigation.
Application Notes and Protocols: "trans-19-methyleicos-2-enoyl-CoA" as a Substrate for TECR
Audience: Researchers, scientists, and drug development professionals. Introduction Trans-2,3-enoyl-CoA reductase (TECR) is a critical enzyme that catalyzes the final step in the microsomal elongation of long and very-lo...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Trans-2,3-enoyl-CoA reductase (TECR) is a critical enzyme that catalyzes the final step in the microsomal elongation of long and very-long-chain fatty acids (VLCFAs).[1][2] This process involves a four-step cycle that adds two-carbon units to a growing acyl-CoA chain. TECR's role is to reduce the trans-2,3-enoyl-CoA intermediate to a saturated acyl-CoA, which can then undergo further elongation or be incorporated into various lipids.[3] VLCFAs are integral components of cellular membranes, particularly as precursors for sphingolipids and ceramides.[3]
Branched-chain fatty acids (BCFAs) are fatty acids with one or more methyl branches on their carbon skeleton.[4] They possess unique physical and chemical properties, such as lower melting points and increased fluidity, which can influence the characteristics of cell membranes.[4] The metabolism of BCFAs is of growing interest in various physiological and pathological contexts.
This document provides a detailed overview of the potential use of trans-19-methyleicos-2-enoyl-CoA , a branched-chain fatty acyl-CoA, as a substrate for TECR. It includes hypothetical data presentation, detailed experimental protocols for investigating this interaction, and visualizations of the relevant biochemical pathway and experimental workflow.
Data Presentation
While direct experimental data for the kinetic parameters of TECR with trans-19-methyleicos-2-enoyl-CoA is not currently available in the public domain, the following table illustrates how such data would be presented. These hypothetical values are for illustrative purposes and should be determined experimentally.
Substrate
Apparent Km (µM)
Apparent Vmax (nmol/min/mg)
Relative Activity (%)
trans-Eicos-2-enoyl-CoA (C20:1)
25
150
100
trans-Docos-2-enoyl-CoA (C22:1)
20
180
120
trans-19-Methyleicos-2-enoyl-CoA
To be determined
To be determined
To be determined
trans-Hexadecenoyl-CoA (C16:1)
40
100
67
Signaling Pathways and Experimental Workflows
Fatty Acid Elongation Cycle
The following diagram illustrates the four key enzymatic steps of the very-long-chain fatty acid (VLCFA) elongation cycle, culminating in the reaction catalyzed by TECR.
Caption: The Very-Long-Chain Fatty Acid Elongation Cycle.
Experimental Workflow for Substrate Analysis
This diagram outlines a typical workflow for determining if a novel compound, such as trans-19-methyleicos-2-enoyl-CoA, can act as a substrate for TECR.
Caption: Workflow for TECR Substrate Analysis.
Experimental Protocols
The following protocols provide a framework for expressing and purifying TECR and subsequently assaying its activity with trans-19-methyleicos-2-enoyl-CoA.
Protocol 1: Expression and Purification of Recombinant Human TECR
This protocol is adapted from standard procedures for expressing and purifying membrane-bound enzymes.
1. Gene Synthesis and Cloning:
a. Synthesize the human TECR gene codon-optimized for E. coli expression.
b. Clone the gene into a suitable expression vector (e.g., pET-28a) containing an N-terminal His6-tag for affinity purification.
2. Protein Expression:
a. Transform the expression vector into a suitable E. coli strain (e.g., BL21(DE3)).
b. Grow the cells in LB medium containing the appropriate antibiotic at 37°C to an OD600 of 0.6-0.8.
c. Induce protein expression with 0.5 mM IPTG and continue to grow the culture at 18°C for 16-20 hours.
3. Cell Lysis and Membrane Preparation:
a. Harvest the cells by centrifugation and resuspend the pellet in lysis buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10% glycerol, 1 mM PMSF, and 1 mg/mL lysozyme).
b. Sonicate the cell suspension on ice to lyse the cells.
c. Centrifuge the lysate at 10,000 x g for 20 minutes to remove cell debris.
d. Isolate the membrane fraction by ultracentrifugation of the supernatant at 100,000 x g for 1 hour.
4. Solubilization and Purification:
a. Resuspend the membrane pellet in solubilization buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10% glycerol, 20 mM imidazole, and 1% n-dodecyl-β-D-maltoside (DDM)).
b. Stir gently at 4°C for 1 hour to solubilize membrane proteins.
c. Centrifuge at 100,000 x g for 1 hour to pellet insoluble material.
d. Apply the supernatant to a Ni-NTA affinity column pre-equilibrated with wash buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10% glycerol, 20 mM imidazole, and 0.1% DDM).
e. Wash the column extensively with wash buffer.
f. Elute the His-tagged TECR protein with elution buffer (wash buffer containing 250 mM imidazole).
g. Concentrate the purified protein and exchange the buffer to a storage buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl, 10% glycerol, and 0.05% DDM) using a centrifugal filter unit.
h. Assess protein purity by SDS-PAGE and concentration using a Bradford assay.
Protocol 2: TECR Enzyme Activity Assay
This spectrophotometric assay measures the decrease in absorbance at 340 nm resulting from the oxidation of NADPH.
Substrate stock solution: 10 mM trans-19-methyleicos-2-enoyl-CoA in a suitable solvent (e.g., DMSO). Prepare serial dilutions for kinetic analysis.
Purified TECR enzyme.
2. Assay Procedure:
a. In a 96-well UV-transparent plate, add the following to each well for a final volume of 200 µL:
170 µL of Assay Buffer.
10 µL of NADPH solution (final concentration: 0.5 mM).
10 µL of purified TECR enzyme (final concentration: 1-5 µg/mL).
b. Incubate the plate at 37°C for 5 minutes to pre-warm the reaction mixture.
c. Initiate the reaction by adding 10 µL of the substrate solution to each well.
d. Immediately measure the decrease in absorbance at 340 nm every 30 seconds for 10-15 minutes using a microplate reader.
3. Data Analysis:
a. Calculate the rate of NADPH oxidation using the Beer-Lambert law (ε for NADPH at 340 nm is 6220 M⁻¹cm⁻¹).
b. For kinetic analysis, plot the initial reaction velocities against a range of substrate concentrations.
c. Determine the apparent Km and Vmax values by fitting the data to the Michaelis-Menten equation using non-linear regression analysis.
Protocol 3: LC-MS/MS Analysis of Reaction Products
This protocol is for the qualitative and quantitative analysis of the product, 19-methyleicosanoyl-CoA.
1. Sample Preparation:
a. Perform the TECR enzyme assay as described above in a larger volume (e.g., 1 mL).
b. Stop the reaction at various time points by adding an equal volume of ice-cold acetonitrile (B52724).
c. Centrifuge the samples to pellet the precipitated protein.
d. Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.
e. Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol).
2. LC-MS/MS Conditions (Example):
LC System: A high-performance liquid chromatography (HPLC) system.
Column: A C18 reversed-phase column.
Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
MS System: A triple quadrupole mass spectrometer.
Ionization Mode: Electrospray ionization (ESI) in positive mode.
Detection: Multiple Reaction Monitoring (MRM) mode. Monitor for the specific precursor-to-product ion transitions for trans-19-methyleicos-2-enoyl-CoA and the expected product, 19-methyleicosanoyl-CoA.
3. Data Analysis:
a. Identify the product peak by its retention time and specific mass transition, comparing it to a synthesized standard if available.
b. Quantify the amount of product formed by comparing the peak area to a standard curve of the authentic compound.
Conclusion
The provided protocols and conceptual frameworks offer a comprehensive guide for researchers to investigate the interaction of trans-19-methyleicos-2-enoyl-CoA with the TECR enzyme. While specific kinetic data for this branched-chain substrate is not yet established, the methodologies outlined here will enable the determination of its potential as a TECR substrate and its kinetic parameters. Such studies will contribute to a deeper understanding of the substrate specificity of TECR and the broader role of branched-chain fatty acids in cellular metabolism.
Application Notes and Protocols for Isotopic Labeling of trans-19-methyleicos-2-enoyl-CoA
For Researchers, Scientists, and Drug Development Professionals Introduction This document provides detailed application notes and protocols for the isotopic labeling of trans-19-methyleicos-2-enoyl-CoA, a unique very-lo...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
This document provides detailed application notes and protocols for the isotopic labeling of trans-19-methyleicos-2-enoyl-CoA, a unique very-long-chain fatty acyl-CoA. Isotopic labeling is a powerful technique used to trace the metabolic fate of molecules in biological systems, elucidate enzymatic mechanisms, and quantify metabolites with high precision using mass spectrometry. These protocols are designed for researchers in drug development and metabolic studies who require labeled forms of this specific lipid for in vitro and in vivo applications. The methods described cover both chemical and biological synthesis of the labeled precursor, 19-methyleicosanoic acid, and its subsequent enzymatic conversion to the target molecule, trans-19-methyleicos-2-enoyl-CoA.
Data Presentation
Table 1: Summary of Isotopic Labeling Strategies and Expected Incorporations
Protocol 1: Chemical Synthesis of Isotopically Labeled 19-Methyleicosanoic Acid
This protocol describes a potential synthetic route for preparing ¹³C-labeled 19-methyleicosanoic acid, which can be adapted from standard methods for fatty acid synthesis.[1]
Synthesis of the Wittig Reagent: React triphenylphosphine with [¹³C]-methyl iodide to form the corresponding phosphonium (B103445) salt.
Formation of the Ylide: Treat the phosphonium salt with a strong base like n-butyllithium in an inert solvent (e.g., THF) to generate the ylide.
Wittig Reaction: React the ylide with a suitable long-chain aldehyde (e.g., the aldehyde derived from 18-oxooctadecanoic acid) to form the branched, labeled alkene.
Reduction and Functional Group Manipulation: Reduce the double bond and convert the terminal functional group to a carboxylic acid.
Purification: Purify the final product, [¹³C]-19-methyleicosanoic acid, using column chromatography.
Characterization: Confirm the structure and isotopic incorporation using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
Protocol 2: In Vivo Isotopic Labeling in Cell Culture
This protocol outlines the in vivo labeling of 19-methyleicosanoic acid by providing cultured cells with a labeled precursor. Branched-chain fatty acids are often derived from the catabolism of branched-chain amino acids.
Materials:
Mammalian cell line known to produce branched-chain fatty acids
Cell culture medium deficient in the amino acid to be used for labeling (e.g., leucine-deficient DMEM)
Fetal Bovine Serum (dialyzed to remove unlabeled amino acids)
Standard cell culture equipment
Solvents for lipid extraction (e.g., chloroform, methanol)
Procedure:
Cell Culture: Grow the selected cell line to approximately 80% confluency in standard medium.
Medium Exchange: Replace the standard medium with the deficient medium supplemented with the isotopically labeled amino acid and dialyzed FBS.
Incubation: Culture the cells for a predetermined period (e.g., 24-48 hours) to allow for the uptake and metabolism of the labeled precursor into branched-chain fatty acids.
Cell Harvesting: Harvest the cells by scraping or trypsinization.
Lipid Extraction: Perform a total lipid extraction using a method such as the Folch or Bligh-Dyer procedure.
Analysis: Analyze the fatty acid fraction by GC-MS or the total lipid extract by LC-MS/MS to determine the incorporation of the isotopic label into 19-methyleicosanoic acid.
Protocol 3: Enzymatic Synthesis of Isotopically Labeled trans-19-methyleicos-2-enoyl-CoA
This protocol describes the two-step enzymatic conversion of the labeled 19-methyleicosanoic acid to its corresponding trans-2-enoyl-CoA derivative.
Step 1: Acyl-CoA Synthesis
Materials:
Isotopically labeled 19-methyleicosanoic acid (from Protocol 1 or 2)
Coenzyme A (CoA)
ATP
Very-long-chain acyl-CoA synthetase (VLCAD or a commercially available equivalent with broad substrate specificity)[2][3]
Reaction buffer (e.g., Tris-HCl with MgCl₂)
Solid-phase extraction (SPE) cartridges for purification
Procedure:
Reaction Setup: In a reaction vessel, combine the reaction buffer, ATP, CoA, and the isotopically labeled 19-methyleicosanoic acid.
Enzyme Addition: Initiate the reaction by adding the very-long-chain acyl-CoA synthetase.
Incubation: Incubate the reaction at the optimal temperature for the enzyme (typically 37°C) for a sufficient duration (e.g., 1-2 hours).
Reaction Quenching: Stop the reaction by adding an acid (e.g., perchloric acid) or by rapid freezing.
Purification: Purify the resulting labeled 19-methyleicosanoyl-CoA using SPE cartridges.
Verification: Confirm the synthesis of the acyl-CoA using LC-MS/MS.[4][5][6]
Acyl-CoA dehydrogenase (an enzyme with activity towards very-long-chain acyl-CoAs) or a system that generates the enoyl-CoA, potentially involving a trans-2-enoyl-CoA reductase in the reverse direction, though direct desaturation is more common in fatty acid elongation. For the purpose of synthesis, an acyl-CoA oxidase followed by an enoyl-CoA isomerase could be employed if a direct desaturase is not available. A more direct route involves the fatty acid elongation machinery.
FAD (if using an acyl-CoA dehydrogenase)
Reaction buffer
Procedure:
Reaction Setup: Combine the reaction buffer and the labeled 19-methyleicosanoyl-CoA.
Enzyme Addition: Add the appropriate enzyme (e.g., a very-long-chain acyl-CoA dehydrogenase).
Incubation: Incubate under optimal conditions for the enzyme.
Purification: Purify the final product, labeled trans-19-methyleicos-2-enoyl-CoA, using SPE or HPLC.
Quantification and Analysis: Quantify the product using a suitable method (e.g., UV-Vis spectrophotometry based on the thioester bond absorbance) and confirm its identity and isotopic enrichment by high-resolution LC-MS/MS.
Diagrams
Caption: Workflow for synthesis and labeling of trans-19-methyleicos-2-enoyl-CoA.
Caption: Degradation pathway for very-long-chain branched-chain fatty acyl-CoAs.[7][8][9]
Application Notes and Protocols for Studying the Interaction of trans-19-methyleicos-2-enoyl-CoA with Fatty Acid Elongases
For Researchers, Scientists, and Drug Development Professionals Introduction The elongation of fatty acids is a critical metabolic process responsible for the synthesis of very-long-chain fatty acids (VLCFAs), which are...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The elongation of fatty acids is a critical metabolic process responsible for the synthesis of very-long-chain fatty acids (VLCFAs), which are essential components of cellular lipids such as ceramides (B1148491) and sphingolipids. This process is carried out by a multi-enzyme complex in the endoplasmic reticulum, with the initial and rate-limiting step being catalyzed by a family of enzymes known as fatty acid elongases (ELOVLs). In mammals, there are seven distinct ELOVL enzymes (ELOVL1-7), each exhibiting substrate specificity for fatty acyl-CoAs of varying chain lengths and degrees of saturation.[1][2]
While the elongation of straight-chain fatty acids is well-characterized, the metabolism of branched-chain fatty acids (BCFAs) is an area of growing interest due to their roles in membrane fluidity, cellular signaling, and their association with various metabolic and neurodegenerative disorders.[3] The hypothetical molecule, trans-19-methyleicos-2-enoyl-CoA , represents a branched-chain, monounsaturated, 21-carbon fatty acyl-CoA intermediate. Understanding its interaction with the ELOVL family is crucial for elucidating the pathways of BCFA metabolism and for the development of targeted therapeutics.
These application notes provide a comprehensive overview of the interaction between branched-chain fatty acyl-CoAs and fatty acid elongases, along with detailed protocols for in vitro and cell-based assays to characterize this interaction.
Interaction of Branched-Chain Fatty Acyl-CoAs with Fatty Acid Elongases
The metabolism of BCFAs involves their elongation through the same four-step cycle as straight-chain fatty acids: condensation, reduction, dehydration, and a final reduction. The initial condensation step, which adds a two-carbon unit from malonyl-CoA to the acyl-CoA substrate, is catalyzed by an ELOVL enzyme.
Recent studies have begun to shed light on the specificity of ELOVL enzymes towards branched-chain substrates. Research by Tanno et al. (2020) demonstrated that among the seven mammalian ELOVLs, ELOVL1, ELOVL3, and ELOVL7 are capable of elongating saturated branched-chain acyl-CoAs.[4] Specifically, ELOVL3 shows high activity towards shorter-chain BCFAs (C17), while ELOVL1 is involved in the elongation of very-long-chain BCFAs (≥C23).[4] Another study implicated ELOVL3 and ELOVL6 in the elongation of iso- and anteiso-BCFAs.[5]
Given that trans-19-methyleicos-2-enoyl-CoA is an intermediate in the elongation cycle, its direct interaction would be with the enzymes downstream of the initial condensation step, namely 3-ketoacyl-CoA reductase, 3-hydroxyacyl-CoA dehydratase, and trans-2-enoyl-CoA reductase. However, the formation of its precursor, 19-methyleicosanoyl-CoA (a C21 BCFA), would be dependent on the activity of an ELOVL enzyme on a C19 branched-chain acyl-CoA. Based on the available data, ELOVL1, ELOVL3, and ELOVL7 are the primary candidates for mediating the elongation of such branched-chain substrates.
The substrate specificity of these ELOVLs for various fatty acyl-CoAs is summarized in the table below.
Data Presentation
Table 1: Substrate Specificity of Mammalian Fatty Acid Elongases (ELOVLs)
ELOVL Isoform
Primary Substrates (Straight-Chain)
Known Branched-Chain Substrate Activity
ELOVL1
Saturated and monounsaturated C20-C22 acyl-CoAs[3]
Elongates iso- and anteiso-C23:0 acyl-CoAs to C25:0 acyl-CoAs[4]
To investigate the interaction of a novel branched-chain fatty acid, such as 19-methyleicosanoic acid (the precursor to trans-19-methyleicos-2-enoyl-CoA), with fatty acid elongases, a series of in vitro and cell-based assays can be employed.
Protocol 1: In Vitro Fatty Acid Elongase Activity Assay
This protocol is designed to measure the ability of a specific ELOVL enzyme to elongate a branched-chain fatty acyl-CoA substrate. The assay relies on the incorporation of radiolabeled malonyl-CoA into the fatty acyl-CoA substrate, with subsequent quantification of the radiolabeled product.
Materials:
Microsomes prepared from cells overexpressing a specific ELOVL enzyme (e.g., HEK293T cells transfected with an ELOVL1, ELOVL3, or ELOVL7 expression vector).
Branched-chain fatty acyl-CoA substrate (e.g., 19-methylnonadecanoyl-CoA). Note: As this is a custom substrate, it may require custom chemical synthesis.
Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture on ice:
50 µg of microsomal protein.
10 µM of the branched-chain fatty acyl-CoA substrate.
1 mM NADPH.
Add Assay Buffer to a final volume of 190 µL.
Initiate Reaction: To start the reaction, add 10 µL of [2-¹⁴C]Malonyl-CoA (to a final concentration of 50 µM). Vortex briefly and incubate at 37°C for 30 minutes.
Stop and Saponify: Stop the reaction by adding 1 mL of the Reaction Stop Solution. Vortex and incubate at 70°C for 1 hour to saponify the fatty acids.
Acidify: After cooling to room temperature, acidify the mixture by adding 1 mL of 5 M HCl to protonate the fatty acids.
Extract Fatty Acids: Add 2 mL of hexane to the tube, vortex vigorously for 1 minute, and then centrifuge at 2000 x g for 5 minutes to separate the phases.
Quantify Radioactivity: Transfer the upper organic phase (containing the elongated fatty acids) to a scintillation vial. Evaporate the solvent under a stream of nitrogen. Add 5 mL of scintillation cocktail, and measure the radioactivity using a scintillation counter.
Data Analysis: The measured radioactivity (in counts per minute, CPM) is proportional to the amount of malonyl-CoA incorporated, and thus reflects the elongase activity. Express the activity as pmol of malonyl-CoA incorporated per mg of protein per minute.
This protocol assesses the elongation of an exogenously supplied branched-chain fatty acid in a cellular context, providing a more physiologically relevant environment.
Materials:
Mammalian cell line (e.g., MCF7 or HEK293T) transiently transfected with an expression vector for a specific ELOVL isoform (or an empty vector as a control).
Solvents for lipid extraction (e.g., hexane:isopropanol, 3:2, v/v).
Reagents for fatty acid derivatization (e.g., BF₃-methanol or methanolic HCl).
Gas chromatograph-mass spectrometer (GC-MS).
Procedure:
Cell Culture and Transfection:
Plate cells in 6-well plates and grow to ~70-80% confluency.
Transfect the cells with the ELOVL expression vector or empty vector using a suitable transfection reagent.
Substrate Preparation:
Prepare a stock solution of the branched-chain fatty acid complexed to BSA. Dissolve the fatty acid in a small amount of ethanol, then add it to a solution of fatty acid-free BSA in serum-free medium with gentle stirring.
Cell Treatment:
24 hours post-transfection, replace the culture medium with fresh medium containing the BSA-complexed branched-chain fatty acid (final concentration typically 10-50 µM).
Incubate the cells for an additional 24-48 hours.
Lipid Extraction:
Wash the cells twice with ice-cold PBS.
Harvest the cells by scraping into PBS and pellet by centrifugation.
Add 2 mL of hexane:isopropanol (3:2) to the cell pellet, vortex thoroughly, and incubate at room temperature for 1 hour with occasional vortexing.
Centrifuge to pellet the cellular debris and transfer the supernatant (containing the lipids) to a new glass tube.
Fatty Acid Methyl Ester (FAME) Preparation:
Evaporate the solvent from the lipid extract under nitrogen.
Add 1 mL of 14% BF₃-methanol to the dried lipids.
Incubate at 100°C for 30 minutes.
After cooling, add 1 mL of water and 2 mL of hexane. Vortex and centrifuge.
Collect the upper hexane layer containing the FAMEs.
GC-MS Analysis:
Analyze the FAMEs by GC-MS to identify and quantify the original fatty acid substrate and its two-carbon elongated product. The mass spectra will confirm the identity of the branched-chain fatty acids.
Data Analysis:
Calculate the percent conversion of the substrate to the elongated product using the peak areas from the chromatogram:
% Conversion = [Area of Elongated Product] / ([Area of Substrate] + [Area of Elongated Product]) * 100
Compare the conversion rates between cells expressing different ELOVL isoforms and the empty vector control.
Visualizations
Below are diagrams illustrating the fatty acid elongation pathway and a typical experimental workflow.
Caption: The fatty acid elongation cycle for branched-chain fatty acids.
Caption: Workflow for in vitro and cell-based fatty acid elongase assays.
Technical Support Center: Synthesis of trans-19-methyleicos-2-enoyl-CoA
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of trans-19-methyleicos-2-enoyl-CoA....
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of trans-19-methyleicos-2-enoyl-CoA.
Troubleshooting Guide
This guide addresses common issues encountered during the synthesis of trans-19-methyleicos-2-enoyl-CoA, categorized by the stage of the experimental workflow.
Problem: Low or No Product Formation
Possible Causes and Solutions
Possible Cause
Suggested Action
Poor quality of starting material (trans-19-methyleicos-2-enoic acid)
- Confirm the purity of the fatty acid using techniques like NMR or GC-MS.- Ensure the starting material is completely dry, as moisture can interfere with the activation step.
Inefficient activation of the fatty acid
- If using an acyl chloride intermediate, ensure the thionyl chloride or oxalyl chloride is fresh and the reaction is performed under anhydrous conditions.- For carbodiimide-based coupling (e.g., with N-hydroxysuccinimide), use a fresh batch of coupling agents.
Degradation of Coenzyme A (CoA)
- Use a high-purity grade of CoA and store it under the recommended conditions (typically -20°C and desiccated).- Prepare CoA solutions immediately before use.
Incorrect reaction pH
- Maintain the pH of the reaction mixture within the optimal range for thioester formation (typically pH 7.5-8.5). Use a suitable buffer like sodium bicarbonate or phosphate (B84403) buffer.
Suboptimal reaction temperature
- While the activation step may require elevated temperatures, the coupling with CoA should generally be performed at room temperature or on ice to prevent degradation of CoA and the product.
Problem: Presence of Multiple Impurities in the Final Product
Possible Causes and Solutions
Possible Cause
Suggested Action
Incomplete reaction
- Increase the reaction time for the coupling of the activated fatty acid with CoA.- Use a slight excess of the activated fatty acid to drive the reaction to completion.
Side reactions during fatty acid activation
- When preparing the acyl chloride, avoid excessively high temperatures or prolonged reaction times to minimize the formation of side products.- The use of N-hydroxysuccinimide esters can often lead to a cleaner reaction with fewer side products.[1]
Hydrolysis of the product
- Work quickly during the purification steps and keep the samples cold to minimize enzymatic or chemical hydrolysis of the thioester bond.
Oxidation of the double bond
- Perform the reaction and purification under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the trans-2 double bond.
Problem: Difficulty in Purifying the Final Product
Possible Causes and Solutions
Possible Cause
Suggested Action
Co-elution of starting materials and product
- Optimize the purification method. For HPLC, adjust the gradient of the mobile phase to improve separation.- For solid-phase extraction, try different elution solvents or cartridges with different stationary phases.
Precipitation of the long-chain acyl-CoA
- Long-chain acyl-CoAs can be poorly soluble in aqueous buffers.[2] The addition of a small amount of an organic solvent (e.g., isopropanol) to the purification buffers may improve solubility.
Contamination with unreacted Coenzyme A
- Unreacted CoA can be removed by anion exchange chromatography or by selective precipitation of the acyl-CoA.
Frequently Asked Questions (FAQs)
Q1: What is a reliable method for the synthesis of trans-19-methyleicos-2-enoyl-CoA?
A common and effective method involves a two-step process:
Activation of the fatty acid: The carboxylic acid group of trans-19-methyleicos-2-enoic acid is activated. This can be achieved by converting it to an acyl chloride using oxalyl chloride or thionyl chloride, or by forming an N-hydroxysuccinimide (NHS) ester. The NHS ester method is often preferred as it can result in fewer side reactions.[1]
Coupling with Coenzyme A: The activated fatty acid is then reacted with Coenzyme A in a buffered aqueous solution (pH 7.5-8.5) to form the desired thioester.
Q2: How can I monitor the progress of the reaction?
The reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). For TLC, the disappearance of the starting fatty acid can be tracked. For HPLC, the formation of the product can be monitored by detecting the absorbance of the adenine (B156593) ring of CoA at 260 nm.
Q3: What are the best methods for purifying the final product?
Purification is typically achieved using chromatographic techniques. Reversed-phase HPLC is a powerful method for obtaining highly pure trans-19-methyleicos-2-enoyl-CoA. Solid-phase extraction (SPE) with a C18 stationary phase can also be used for initial cleanup and removal of excess reagents.[3]
Q4: How should I store the synthesized trans-19-methyleicos-2-enoyl-CoA?
Long-chain acyl-CoAs are susceptible to hydrolysis. For short-term storage, keep the purified product in a buffered solution at -20°C. For long-term storage, it is best to lyophilize the purified product and store it as a powder at -80°C under an inert atmosphere.
Q5: My final yield is very low. What are the most likely reasons?
Low yields can stem from several factors. The most common culprits are incomplete activation of the fatty acid, degradation of Coenzyme A before or during the reaction, and losses during the purification steps. Ensure all reagents are fresh, reaction conditions are optimal (especially pH and temperature), and the purification procedure is optimized to minimize product loss.
Experimental Protocols
Protocol 1: Synthesis via N-Hydroxysuccinimide (NHS) Ester
Technical Support Center: Optimizing trans-19-methyleicos-2-enoyl-CoA Yield
This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions to improve the yield of trans-19-methyleicos-2-enoyl-CoA. The information is...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions to improve the yield of trans-19-methyleicos-2-enoyl-CoA. The information is based on established principles for the biosynthesis and chemical synthesis of long-chain, branched, unsaturated fatty acyl-CoAs, as direct literature on this specific molecule is limited.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors limiting the yield of trans-19-methyleicos-2-enoyl-CoA in our microbial production system?
A1: The primary limiting factors in microbial production of a specialized fatty acyl-CoA like trans-19-methyleicos-2-enoyl-CoA typically fall into three categories:
Precursor Availability: The synthesis is dependent on the intracellular pools of key precursors, primarily a branched-chain starter unit (e.g., isobutyryl-CoA or 2-methylbutyryl-CoA) and malonyl-CoA for chain elongation. Insufficient supply of either will create a bottleneck.
Enzymatic Efficiency: The activity and specificity of the enzymes in the biosynthetic pathway are critical. This includes the fatty acid synthase (FAS) or polyketide synthase (PKS) system responsible for elongation, as well as any specific desaturases and isomerases that introduce the trans-2 double bond. Low enzyme expression, misfolding, or feedback inhibition can significantly reduce yield.
Metabolic Diversion: Precursors and intermediates can be diverted into competing metabolic pathways, such as beta-oxidation or incorporation into cellular lipids. This metabolic pull can drain the resources needed for the synthesis of your target molecule.
Q2: Can the choice of expression host impact the final yield?
A2: Absolutely. The choice of microbial host (e.g., E. coli, S. cerevisiae) is a critical decision. An ideal host should have a high availability of necessary precursors, be genetically tractable for pathway engineering, and possess a cellular environment (e.g., redox balance) conducive to the proper folding and function of your biosynthetic enzymes. For instance, E. coli is often engineered to overproduce malonyl-CoA, a key building block for fatty acid synthesis.
Q3: What are the main challenges associated with the in vitro enzymatic synthesis of trans-19-methyleicos-2-enoyl-CoA?
A3: In vitro synthesis offers greater control but presents its own set of challenges:
Enzyme Stability and Purity: Purified enzymes can be unstable and lose activity over the course of a long reaction. Contaminating proteins, such as hydrolases, can degrade substrates or the final product.
Cofactor Regeneration: Enzymatic synthesis often requires cofactors like NADPH and ATP. These are expensive to add in stoichiometric amounts, necessitating a robust cofactor regeneration system to make the process economically viable.
Substrate Inhibition/Product Feedback: High concentrations of substrates or the accumulation of the final product can inhibit enzyme activity, leading to a plateau in yield.
Troubleshooting Guides
Issue 1: Low or No Detectable Product in Microbial Culture
This troubleshooting guide follows a logical flow to diagnose the root cause of low yield in an engineered microbial host.
Caption: Troubleshooting workflow for low microbial yield.
Issue 2: Precursor Supplementation is Ineffective
Feeding experiments with branched-chain amino acids (e.g., valine, isoleucine) or short-chain fatty acids are common strategies to boost the supply of starter units. If this is not improving yield, consider the following.
Potential Cause
Troubleshooting Step
Rationale
Poor Precursor Uptake
Verify expression of relevant transporters. Test different feeding concentrations and time points.
The cell may lack efficient transport systems for the supplemented precursor.
Inefficient Conversion to Acyl-CoA
Overexpress the necessary acyl-CoA synthetase or dehydrogenase enzymes.
The precursor must be activated to its CoA-thioester form to enter the biosynthetic pathway. This conversion can be a bottleneck.
Precursor Catabolism
Knock out competing catabolic pathways (e.g., genes involved in amino acid degradation).
The host organism may be degrading the supplemented precursor for energy or biomass rather than channeling it into your pathway.
Feedback Inhibition
Use a biosensor to measure intracellular precursor levels. Engineer key enzymes to be resistant to feedback inhibition.
High intracellular concentrations of the precursor or a downstream metabolite can inhibit upstream enzymes, negating the effect of supplementation.
Experimental Protocols
Protocol 1: General Method for Malonyl-CoA Quantification in E. coli
This protocol provides a framework for quantifying a key precursor, malonyl-CoA, using HPLC analysis of its benzoylated derivative.
Cell Quenching and Extraction:
Rapidly harvest 5 mL of cell culture (OD600 ~2.0) by centrifugation at 4°C.
Immediately quench metabolic activity by resuspending the cell pellet in 1 mL of a cold acetonitrile/methanol/water (40:40:20) solution.
Lyse cells by sonication or bead beating on ice.
Centrifuge at 14,000 x g for 10 min at 4°C to pellet cell debris.
Transfer the supernatant to a new tube. This is your metabolite extract.
Derivatization:
Dry 100 µL of the metabolite extract under a stream of nitrogen.
Resuspend the dried extract in 50 µL of 100 mM potassium phosphate (B84403) buffer (pH 7.5).
Add 5 µL of 2% (w/v) benzoyl chloride in acetonitrile.
Vortex and incubate at room temperature for 5 minutes.
Quench the reaction by adding 5 µL of 1 M Tris-HCl (pH 8.0).
HPLC Analysis:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase A: Water with 0.1% trifluoroacetic acid (TFA).
Mobile Phase B: Acetonitrile with 0.1% TFA.
Gradient: A linear gradient from 5% B to 60% B over 20 minutes.
Flow Rate: 1.0 mL/min.
Detection: UV absorbance at 254 nm.
Quantification: Compare the peak area of benzoyl-malonyl-CoA to a standard curve prepared with known concentrations of malonyl-CoA.
Biosynthetic Pathway Visualization
The following diagram illustrates a plausible biosynthetic pathway for trans-19-methyleicos-2-enoyl-CoA, starting from a branched-chain precursor.
Troubleshooting
Artifacts in "trans-19-methyleicos-2-enoyl-CoA" mass spec analysis
Welcome to the technical support center for the mass spectrometry analysis of long-chain fatty acyl-CoAs, with a special focus on "trans-19-methyleicos-2-enoyl-CoA". This resource provides troubleshooting guides and freq...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the mass spectrometry analysis of long-chain fatty acyl-CoAs, with a special focus on "trans-19-methyleicos-2-enoyl-CoA". This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental endeavors.
Troubleshooting Guides and FAQs
This section addresses specific issues that may be encountered during the mass spectrometry analysis of "trans-19-methyleicos-2-enoyl-CoA" and other long-chain acyl-CoAs.
Q1: I am not seeing the expected molecular ion for trans-19-methyleicos-2-enoyl-CoA. What are the common fragmentation patterns I should look for?
A1: It is common for acyl-CoAs to undergo fragmentation during mass spectrometry analysis.[1][2] In positive ion mode electrospray ionization (ESI-MS), you should look for two characteristic fragments:
A neutral loss of 507 Da: This corresponds to the loss of the 3'-phosphoadenosine diphosphate (B83284) moiety and is often the most abundant fragment.[1][2][3]
A fragment ion at m/z 428: This fragment represents the CoA moiety.[1][4]
If you are analyzing dephospho-acyl-CoAs, expect a neutral loss of 427 Da.[1] The presence of these fragments can help confirm the presence of your target molecule even if the parent ion is of low abundance.
Q2: My mass spectrum shows several unexpected peaks. What are the potential sources of these artifacts?
A2: Unexpected peaks, or artifacts, in the mass spectrum can arise from several sources:
In-source fragmentation (ISF) or In-source decay (ISD): This is a common phenomenon where the analyte fragments within the ionization source of the mass spectrometer.[5][6][7] Even with soft ionization techniques like ESI, sufficient energy can be present to cause fragmentation.[6][8] For complex lipids, ISF can generate ions that have identical masses to other endogenous lipids, potentially leading to misidentification.[5][9]
Adduct Formation: Analyte molecules can react with ions from the mobile phase or contaminants to form adducts, such as [M+Na]⁺, [M+K]⁺, or [M+NH₄]⁺.[10] The formation of these adducts is highly dependent on the sample matrix, solvent purity, and system cleanliness.[10]
Oligomeric Clusters: Especially at high concentrations, molecules can form protonated clusters, such as [2M+H]⁺.[11]
Solution Phase Reactions: The sample might undergo degradation or reactions in the ESI solution before analysis, such as hydrolysis.[11]
Q3: How can I minimize in-source fragmentation and other artifacts?
A3: To reduce the occurrence of artifacts, consider the following strategies:
Optimize ESI Source Parameters: Systematically evaluate and optimize parameters like capillary temperature, spray voltage, and gas pressures to find conditions that minimize fragmentation while maintaining good signal intensity.[9]
Chromatographic Separation: Employing liquid chromatography (LC) prior to mass spectrometry can separate the analyte of interest from other compounds that may cause interference or be misinterpreted as artifacts.[9][6] Unsaturated acyl-CoAs typically elute slightly earlier than their saturated counterparts.[1]
Sample Preparation: Ensure high purity of solvents and reagents. The cleanliness of the LC-MS system is also crucial to avoid adduct formation.[10]
Q4: I am having trouble with the quantitative analysis of my sample. What are some key considerations for accurate quantification?
A4: Accurate quantification of acyl-CoAs can be challenging due to their instability and potential for variable ionization efficiency.[2][13] Key considerations include:
Use of Internal Standards: The use of stable isotope-labeled internal standards or odd-chain-length fatty acyl-CoAs is highly recommended to correct for variations in sample preparation and instrument response.[13][14][15]
Standard Curves: Prepare calibration curves using a range of known concentrations of your analyte or a suitable analog.[14]
Selected Reaction Monitoring (SRM): For triple quadrupole mass spectrometers, using SRM based on the characteristic neutral loss of 507 Da can provide high sensitivity and specificity for quantification.[2][3][14]
Data Presentation
The following tables summarize typical quantitative data obtained from the mass spectrometry analysis of long-chain acyl-CoAs. Note that the exact values for "trans-19-methyleicos-2-enoyl-CoA" would need to be determined experimentally.
Table 1: Common Adducts and Fragments in Positive Ion Mode ESI-MS
Ion Species
Description
[M+H]⁺
Protonated molecular ion
[M+Na]⁺
Sodium adduct
[M+K]⁺
Potassium adduct
[M+NH₄]⁺
Ammonium adduct
[M-507+H]⁺
Fragment from neutral loss of 3'-phosphoadenosine diphosphate
[m/z 428]
Fragment corresponding to the CoA moiety
Table 2: Example of LC-MS/MS Parameters for Long-Chain Acyl-CoA Analysis
Parameter
Value
Column
C18 reverse-phase column
Mobile Phase A
10 mM Ammonium Acetate in Water
Mobile Phase B
10 mM Ammonium Acetate in 95:5 Acetonitrile:Water
Flow Rate
0.2 - 0.4 mL/min
Ionization Mode
Positive Electrospray Ionization (ESI+)
Scan Mode
Selected Reaction Monitoring (SRM) or Neutral Loss Scan
Collision Energy
Optimized for specific instrument and analyte
Experimental Protocols
Protocol 1: Sample Preparation and Extraction of Long-Chain Acyl-CoAs
Tissue Homogenization: Homogenize frozen tissue samples in a suitable buffer on ice.
Extraction: Add an extraction solvent (e.g., a mixture of isopropanol, water, and acetic acid) to the homogenate. Include an appropriate internal standard (e.g., C17:0-CoA).
Phase Separation: Vortex the mixture and centrifuge to separate the phases.
Solid-Phase Extraction (SPE): Load the supernatant onto a pre-conditioned SPE cartridge.
Washing: Wash the cartridge with a solvent to remove interfering substances.
Elution: Elute the acyl-CoAs with an appropriate elution solvent (e.g., methanol (B129727) with a small amount of ammonium hydroxide).
Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase for LC-MS analysis.
Protocol 2: LC-MS/MS Analysis
Chromatographic Separation: Inject the reconstituted sample onto a C18 reverse-phase column. Use a gradient elution with mobile phases as described in Table 2.
Mass Spectrometry Detection: Analyze the eluent using a triple quadrupole mass spectrometer in positive ESI mode.
Data Acquisition: For quantitative analysis, use SRM mode, monitoring the transition from the precursor ion ([M+H]⁺) to a characteristic product ion (e.g., the fragment resulting from the neutral loss of 507 Da). For qualitative analysis, a full scan or neutral loss scan can be performed.
Visualizations
The following diagrams illustrate key concepts and workflows in the mass spectrometry analysis of "trans-19-methyleicos-2-enoyl-CoA".
Caption: Common fragmentation pathways for acyl-CoAs in ESI-MS/MS.
Caption: General experimental workflow for LC-MS/MS analysis of acyl-CoAs.
Caption: A logical workflow for troubleshooting common mass spec issues.
Technical Support Center: Purity Assessment of trans-19-methyleicos-2-enoyl-CoA
This technical support center provides guidance for researchers, scientists, and drug development professionals on the purity assessment of the novel long-chain fatty acyl-CoA, trans-19-methyleicos-2-enoyl-CoA. Given the...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals on the purity assessment of the novel long-chain fatty acyl-CoA, trans-19-methyleicos-2-enoyl-CoA. Given the specific nature of this molecule, this guide focuses on establishing a robust analytical framework based on established methods for analogous compounds.
Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for trans-19-methyleicos-2-enoyl-CoA?
A: Long-chain fatty acyl-CoAs are susceptible to hydrolysis and oxidation. For optimal stability, it is recommended to store trans-19-methyleicos-2-enoyl-CoA as a lyophilized powder or in an anhydrous organic solvent at -80°C. Avoid repeated freeze-thaw cycles.
Q2: What are the potential degradation products of trans-19-methyleicos-2-enoyl-CoA?
A: The primary degradation pathways for acyl-CoAs include hydrolysis of the thioester bond, leading to the formation of coenzyme A (CoA) and the free fatty acid (trans-19-methyleicos-2-enoic acid). The double bond is also susceptible to oxidation.
Q3: What are some common impurities that might be present from the synthesis of trans-19-methyleicos-2-enoyl-CoA?
A: Synthetic routes for long-chain acyl-CoAs can result in several impurities. These may include unreacted starting materials such as the free fatty acid and coenzyme A, as well as side-products like the corresponding disulfide of coenzyme A (CoA disulfide) or isomers of the desired molecule (e.g., cis-isomer).
Q4: How can I quantify the concentration of my trans-19-methyleicos-2-enoyl-CoA solution?
A: The concentration can be determined spectrophotometrically by measuring the absorbance of the adenine (B156593) ring of the CoA moiety at 260 nm. The molar extinction coefficient for most acyl-CoA species at this wavelength is approximately 16,400 M⁻¹cm⁻¹. However, for precise quantification, it is advisable to generate a standard curve with a commercially available long-chain acyl-CoA of known concentration.
Troubleshooting Guides
This section addresses specific issues that may arise during the purity assessment of trans-19-methyleicos-2-enoyl-CoA using common analytical techniques.
HPLC Analysis
Problem
Potential Cause(s)
Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting)
1. Inappropriate mobile phase pH. 2. Sample solvent incompatible with the mobile phase. 3. Column contamination or degradation.
1. Adjust the mobile phase pH to be at least 2 units away from the pKa of your analyte. 2. Dissolve the sample in the initial mobile phase whenever possible. 3. Use a guard column and flush the analytical column with a strong solvent.
Multiple Peaks Detected
1. Presence of impurities (e.g., free fatty acid, CoA, isomers). 2. On-column degradation of the analyte. 3. Sample overload.
1. Confirm the identity of the additional peaks using mass spectrometry. 2. Ensure the mobile phase is degassed and consider using a milder pH. 3. Reduce the injection volume or dilute the sample.
Inconsistent Retention Times
1. Fluctuations in column temperature. 2. Inconsistent mobile phase composition. 3. Air bubbles in the pump or detector.
1. Use a column oven to maintain a constant temperature. 2. Prepare fresh mobile phase daily and ensure proper mixing if using a gradient. 3. Degas the mobile phase and purge the pump.
Mass Spectrometry (MS) Analysis
Problem
Potential Cause(s)
Troubleshooting Steps
Low Signal Intensity
1. Poor ionization of the analyte. 2. Analyte degradation in the source. 3. Presence of ion-suppressing agents.
1. Optimize electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow). 2. Reduce the source temperature. 3. Ensure high purity of solvents and consider sample cleanup (e.g., solid-phase extraction).
Unexpected m/z Values
1. Formation of adducts (e.g., with sodium, potassium). 2. In-source fragmentation. 3. Presence of impurities.
1. Use high-purity solvents and additives. 2. Optimize fragmentation energy (cone voltage). 3. Analyze the sample by high-resolution mass spectrometry (HRMS) to determine the elemental composition of the unexpected ions.
Experimental Protocols
Purity Assessment by High-Performance Liquid Chromatography (HPLC)
This protocol provides a general method for the analysis of long-chain fatty acyl-CoAs. Optimization will be required for trans-19-methyleicos-2-enoyl-CoA.
Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).
Expected Molecular Ion: The theoretical monoisotopic mass of trans-19-methyleicos-2-enoyl-CoA (C₃₂H₅₆N₇O₁₇P₃S) is approximately 959.26 g/mol . The expected protonated molecular ion [M+H]⁺ would be ~m/z 960.27.
Fragmentation: A characteristic neutral loss of 507 Da, corresponding to the 3'-phosphoadenosine 5'-diphosphate moiety, is expected upon collision-induced dissociation (CID).
Structural Verification by Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: D₂O or a mixture of D₂O and a deuterated organic solvent (e.g., CD₃CN) to ensure solubility.
¹H NMR: Expect characteristic signals for the vinyl protons of the trans-double bond (typically in the range of 6-7 ppm), the methyl group at the 19-position, and the various protons of the coenzyme A moiety.
¹³C NMR: Expect signals for the carbonyl carbon of the thioester, the carbons of the double bond, and the unique methyl carbon.
³¹P NMR: Expect three distinct signals for the three phosphate groups in the coenzyme A structure.
Quantitative Data Summary
Parameter
Expected Value
Method of Determination
Molecular Formula
C₃₂H₅₆N₇O₁₇P₃S
-
Monoisotopic Mass
~959.26 g/mol
High-Resolution Mass Spectrometry
[M+H]⁺
~960.27 m/z
Mass Spectrometry (ESI+)
Molar Extinction Coefficient (at 260 nm)
~16,400 M⁻¹cm⁻¹
UV-Vis Spectrophotometry
Visualizations
Caption: Experimental workflow for the purity assessment of trans-19-methyleicos-2-enoyl-CoA.
Troubleshooting
Technical Support Center: trans-19-methyleicos-2-enoyl-CoA
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with trans-19-methyleicos-2-enoyl-CoA and other...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with trans-19-methyleicos-2-enoyl-CoA and other long-chain fatty acyl-CoAs (LCFA-CoAs). Due to the limited specific information available for trans-19-methyleicos-2-enoyl-CoA, the guidance provided is based on established knowledge of handling similar long-chain fatty acyl-CoAs.
Frequently Asked Questions (FAQs)
Q1: Why is my trans-19-methyleicos-2-enoyl-CoA difficult to dissolve in aqueous buffers?
A1: trans-19-methyleicos-2-enoyl-CoA is a long-chain fatty acyl-CoA. Like other molecules in this class, it is amphipathic, possessing a long, nonpolar hydrocarbon chain and a polar coenzyme A head group. The long hydrocarbon tail makes it largely insoluble in water and aqueous buffers. The solubility of fatty acids and their CoA esters decreases as the hydrocarbon chain lengthens.
Q2: What are the initial signs of solubility issues with my LCFA-CoA solution?
A2: Common indicators of poor solubility include the appearance of a milky or cloudy solution, visible precipitates, or a film on the surface of the liquid. Inconsistent results in downstream applications can also be a sign of solubility problems.
Q3: Can I dissolve trans-19-methyleicos-2-enoyl-CoA directly in water?
A3: While short-chain fatty acyl-CoAs have some water solubility, it is generally not recommended for long-chain variants like trans-19-methyleicos-2-enoyl-CoA. Direct dissolution in water will likely result in the formation of micelles or precipitates, leading to an inaccurate final concentration and poor availability of the molecule for your experiments.
Q4: How should I store my trans-19-methyleicos-2-enoyl-CoA stock solutions?
A4: For optimal stability, stock solutions should be stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles, which can lead to degradation and aggregation. It is advisable to aliquot the stock solution into smaller, single-use volumes.
Troubleshooting Guides
Issue 1: Precipitate forms after dissolving trans-19-methyleicos-2-enoyl-CoA
Cause: The concentration of the LCFA-CoA exceeds its solubility limit in the chosen solvent, or the temperature of the solution has dropped, causing the compound to come out of solution.
Solution:
Solvent Selection: Use a small amount of an organic co-solvent like ethanol (B145695) or DMSO to initially dissolve the LCFA-CoA before adding it to your aqueous buffer.
Carrier Proteins: Complexing the LCFA-CoA with a carrier protein like bovine serum albumin (BSA) can significantly enhance its solubility in aqueous solutions.
Sonication: Gentle sonication can help to disperse the LCFA-CoA and break up small aggregates, but be cautious as excessive sonication can lead to degradation.
Temperature Control: Ensure the solution is maintained at a consistent temperature during preparation and use.
Issue 2: Inconsistent results in enzymatic assays
Cause: Poor solubility can lead to an unknown and variable concentration of the substrate available to the enzyme. The LCFA-CoA may be forming micelles, which can inhibit enzyme activity or are not accessible to the enzyme's active site.
Solution:
BSA Complexation: This is a widely used method to ensure a consistent and monomeric supply of the LCFA-CoA to the enzyme. The molar ratio of LCFA-CoA to BSA is critical and should be optimized for your specific assay.
Detergent Use: In some cell-free systems, a non-ionic detergent at a concentration below its critical micelle concentration (CMC) can help to solubilize the LCFA-CoA. However, this must be carefully tested as detergents can also inhibit enzyme activity.
Solution Preparation Confirmation: Always prepare fresh dilutions from a well-prepared stock solution for each experiment to minimize variability.
Quantitative Data Summary
For effective solubilization of long-chain fatty acyl-CoAs, complexing with Bovine Serum Albumin (BSA) is a common and recommended practice. The following table provides a starting point for preparing LCFA-CoA:BSA complexes.
Parameter
Recommended Value/Range
Notes
LCFA-CoA to BSA Molar Ratio
2:1 to 4:1
Start with a lower ratio and optimize for your specific application.
BSA Concentration
10-20% (w/v) in buffer
Prepare a fatty-acid-free BSA stock solution.
Incubation Temperature
37°C
This helps to facilitate the binding of the LCFA-CoA to BSA.
Incubation Time
15-30 minutes
Gentle mixing during incubation can improve complex formation.
Experimental Protocols
Protocol 1: Solubilization of trans-19-methyleicos-2-enoyl-CoA using Bovine Serum Albumin (BSA)
Prepare a BSA Stock Solution: Dissolve fatty-acid-free BSA in your desired aqueous buffer (e.g., PBS, Tris-HCl) to a final concentration of 10% (w/v). Gently mix to avoid frothing.
Prepare LCFA-CoA Stock: Dissolve the trans-19-methyleicos-2-enoyl-CoA in a minimal amount of ethanol. For example, dissolve 1 mg of the LCFA-CoA in 50-100 µL of ethanol.
Complexation: While gently vortexing the BSA solution, slowly add the ethanolic trans-19-methyleicos-2-enoyl-CoA solution dropwise to achieve the desired molar ratio.
Incubation: Incubate the mixture at 37°C for 15-30 minutes with gentle agitation.
Final Preparation: The resulting solution should be clear. It can now be diluted to the final working concentration in your assay buffer.
Visualizations
Logical Workflow for Troubleshooting Solubility Issues
A troubleshooting workflow for addressing solubility issues with long-chain fatty acyl-CoAs.
Simplified Fatty Acid β-Oxidation Pathway
Long-chain fatty acyl-CoAs like trans-19-methyleicos-2-enoyl-CoA are substrates for mitochondrial β-oxidation.
A simplified diagram of the mitochondrial fatty acid β-oxidation pathway.
Reference Data & Comparative Studies
Validation
A Comparative Analysis of trans-19-methyleicos-2-enoyl-CoA and Other trans-2-enoyl-CoAs in Cellular Metabolism
For researchers, scientists, and drug development professionals, understanding the nuanced differences between fatty acyl-CoA molecules is critical for deciphering metabolic pathways and developing targeted therapeutics....
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, understanding the nuanced differences between fatty acyl-CoA molecules is critical for deciphering metabolic pathways and developing targeted therapeutics. This guide provides a comparative analysis of the very-long-chain, branched-chain fatty acyl-CoA, trans-19-methyleicos-2-enoyl-CoA, and other more common trans-2-enoyl-CoAs, supported by available experimental data and methodologies.
While specific biochemical data for trans-19-methyleicos-2-enoyl-CoA is limited in current literature, we can infer its properties and metabolic fate by examining the enzymes that process structurally similar molecules. This comparison focuses on the key enzymes involved in the metabolism of trans-2-enoyl-CoAs: trans-2-enoyl-CoA reductase (TECR) and enoyl-CoA hydratase (ECH).
Introduction to trans-2-enoyl-CoAs
Trans-2-enoyl-CoAs are pivotal intermediates in both the synthesis and degradation of fatty acids. In fatty acid elongation, they are the substrate for trans-2-enoyl-CoA reductase (TECR), the final enzyme in the elongation cycle.[1][2] Conversely, in β-oxidation, they are hydrated by enoyl-CoA hydratase (ECH) to form L-3-hydroxyacyl-CoA.[3][4] The structure of the acyl chain, including its length and the presence of branches, significantly influences the efficiency with which these enzymes process the molecule.
Trans-19-methyleicos-2-enoyl-CoA is a very-long-chain fatty acyl-CoA (VLCFA) with a methyl branch at the antepenultimate carbon (an anteiso fatty acid).[5] VLCFAs (fatty acids with more than 20 carbons) and branched-chain fatty acids (BCFAs) have distinct metabolic pathways and physiological roles compared to their more common straight-chain, long-chain counterparts.[6][7]
Comparative Enzyme Kinetics
Trans-2-enoyl-CoA Reductase (TECR)
TECR catalyzes the NADPH-dependent reduction of the trans-2 double bond in the final step of fatty acid elongation.[1][2] Studies on different TECR isoforms have revealed preferences for certain chain lengths.
Note: This table summarizes available quantitative data. The absence of data for very-long-chain and branched-chain substrates highlights a gap in the current research landscape.
Based on the available data, many characterized TECR enzymes show a preference for shorter to medium-chain substrates. The bulky nature and hydrophobicity of a C21 branched-chain substrate like trans-19-methyleicos-2-enoyl-CoA may result in a lower affinity (higher Km) and/or a lower turnover rate (lower Vmax) with common TECR isoforms. However, specific elongase systems are known to produce VLCFAs, implying the existence of TECR isoforms or related enzymes with activity towards these longer substrates.[2]
Enoyl-CoA Hydratase (ECH)
ECH catalyzes the hydration of the trans-2 double bond in the second step of β-oxidation.[3][4] The activity of ECH also varies with substrate chain length, and different isoforms exist in mitochondria and peroxisomes, the latter being responsible for the degradation of VLCFAs and BCFAs.[1][6]
Substrate
Enzyme Source
Km (µM)
Relative Vmax (%)
Reference
Crotonyl-CoA (C4)
Bovine Liver (mitochondrial)
25
100
F. M. Clarke et al. (1975)
Hexenoyl-CoA (C6)
Bovine Liver (mitochondrial)
10
115
F. M. Clarke et al. (1975)
Decenoyl-CoA (C10)
Bovine Liver (mitochondrial)
4
70
F. M. Clarke et al. (1975)
Palmitoleoyl-CoA (C16:1)
Bovine Liver (mitochondrial)
2
20
F. M. Clarke et al. (1975)
Generally, the rate of hydration by mitochondrial ECH decreases as the acyl chain length increases.[10] Peroxisomes are the primary site for the β-oxidation of VLCFAs and BCFAs.[1][6] This process involves specialized enzymes, including peroxisomal ECH isoforms, which are expected to have a higher affinity and activity for substrates like trans-19-methyleicos-2-enoyl-CoA compared to their mitochondrial counterparts.
Metabolic Pathways and Physiological Significance
The metabolic pathways involving trans-2-enoyl-CoAs are fundamental to lipid metabolism. The fate of trans-19-methyleicos-2-enoyl-CoA is likely determined by its cellular location and the specific enzymes present.
Fatty Acid Elongation
The synthesis of very-long-chain fatty acids occurs in the endoplasmic reticulum through a four-step elongation cycle.
Figure 1: Fatty Acid Elongation Cycle.
Given that 19-methyleicosanoic acid is an anteiso-BCFA, its synthesis would likely involve the use of a branched-chain primer, such as 2-methylbutyryl-CoA (derived from isoleucine), in the initial steps of fatty acid synthesis, followed by elongation.[5][11]
β-Oxidation
The degradation of fatty acids occurs primarily in the mitochondria and peroxisomes. Peroxisomal β-oxidation is crucial for VLCFAs and BCFAs.
Figure 2: β-Oxidation Pathway.
The methyl branch in trans-19-methyleicos-2-enoyl-CoA does not sterically hinder the initial steps of β-oxidation. However, as the chain is shortened, the methyl group will eventually be near the reactive center, at which point α-oxidation may be required to proceed with further degradation.[12]
Experimental Protocols
General Assay for trans-2-enoyl-CoA Reductase Activity
This spectrophotometric assay measures the decrease in absorbance at 340 nm due to the oxidation of NADPH.[13]
0.5 mM trans-2-enoyl-CoA substrate (e.g., crotonyl-CoA or custom synthesized trans-19-methyleicos-2-enoyl-CoA)
Purified or partially purified enzyme solution
Spectrophotometer capable of reading at 340 nm
Procedure:
Prepare a reaction mixture containing the potassium phosphate buffer, NADPH, and the trans-2-enoyl-CoA substrate in a cuvette.
Equilibrate the mixture to the desired temperature (e.g., 37°C).
Initiate the reaction by adding the enzyme solution.
Immediately monitor the decrease in absorbance at 340 nm over time.
Calculate the rate of NADPH oxidation using the molar extinction coefficient of NADPH (6.22 mM-1cm-1).
Figure 3: TECR Activity Assay Workflow.
Analysis of Acyl-CoAs by LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the separation and quantification of various acyl-CoA species in biological samples.[14][15][16]
General Procedure:
Extraction: Extract acyl-CoAs from tissue or cell samples using an appropriate method, such as solid-phase extraction or liquid-liquid extraction.
Chromatographic Separation: Separate the extracted acyl-CoAs using reverse-phase high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC). A C8 or C18 column is typically used with a gradient elution of an aqueous buffer and an organic solvent (e.g., acetonitrile).
Mass Spectrometric Detection: Detect and quantify the eluted acyl-CoAs using a tandem mass spectrometer operating in a selected reaction monitoring (SRM) mode. This involves selecting a specific precursor ion for each acyl-CoA and monitoring a specific product ion after fragmentation.
Conclusion
Trans-19-methyleicos-2-enoyl-CoA represents a class of very-long-chain, branched-chain fatty acyl-CoAs whose metabolic intricacies are still being unraveled. Based on the known substrate specificities of the key enzymes TECR and ECH, it is plausible that this molecule is a poorer substrate for the more common enzyme isoforms compared to shorter, straight-chain trans-2-enoyl-CoAs. However, the existence of specialized metabolic pathways in peroxisomes for VLCFAs and BCFAs suggests that dedicated enzymatic machinery is in place for its synthesis and degradation. Further research, including the synthesis of trans-19-methyleicos-2-enoyl-CoA and its testing with purified enzyme isoforms, is necessary to fully elucidate its biochemical properties and physiological significance. The experimental protocols outlined in this guide provide a framework for such future investigations.
A Comparative Guide to Branched-Chain Fatty Acids in Disease Models
An Objective Analysis of Iso- vs. Anteiso-Branched-Chain Fatty Acids and their Metabolic and Inflammatory Effects Introduction While specific research on the role of "trans-19-methyleicos-2-enoyl-CoA" in disease models i...
Author: BenchChem Technical Support Team. Date: December 2025
An Objective Analysis of Iso- vs. Anteiso-Branched-Chain Fatty Acids and their Metabolic and Inflammatory Effects
Introduction
While specific research on the role of "trans-19-methyleicos-2-enoyl-CoA" in disease models is not currently available in published literature, this molecule belongs to the broader class of branched-chain fatty acids (BCFAs). BCFAs are increasingly recognized for their significant roles in metabolic and inflammatory processes. This guide provides a comparative analysis of the two main types of BCFAs, iso- and anteiso-BCFAs, based on available experimental data. This information is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of these molecules.
Branched-chain fatty acids are characterized by a methyl group on the penultimate (iso) or antepenultimate (anteiso) carbon of the fatty acid chain.[1][2] These structural differences influence their physiological effects.[3] BCFAs are found in dairy products, ruminant meat, and some fermented foods.[4] Growing evidence suggests an association between BCFA levels and metabolic health, with lower levels of iso-BCFAs observed in obese individuals.[1][5]
Comparative Effects of Iso- and Anteiso-BCFAs on Gene Expression
Experimental data from in vitro studies on human cell lines, such as hepatocytes (HepG2) and visceral adipocytes, have revealed distinct effects of iso- and anteiso-BCFAs on genes involved in lipid metabolism and inflammation.
Table 1: Comparative Effects of Iso- and Anteiso-BCFAs on Gene Expression in Human Hepatocytes (HepG2)
This protocol describes the general procedure for treating cell lines with BCFAs to assess their effects on gene expression.
Cell Lines: Human visceral adipocytes or HepG2 cells are commonly used.
Culture Conditions: Cells are cultured in appropriate media (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained at 37°C in a humidified atmosphere with 5% CO2.
BCFA Preparation: Iso-BCFA (e.g., 14-methylpentadecanoic acid) and anteiso-BCFA (e.g., 12-methyltetradecanoic acid) are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions.
Treatment: Cells are incubated with various concentrations of the selected iso- and anteiso-BCFAs for a specified period (e.g., 48 hours). Control cells are treated with the vehicle (DMSO) alone.
2. Gene Expression Analysis via Real-Time PCR
Following treatment, the effects of BCFAs on target gene expression are quantified using real-time PCR.
RNA Extraction: Total RNA is isolated from the treated and control cells using a suitable RNA extraction kit.
Reverse Transcription: The extracted RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme.
Real-Time PCR: The cDNA is then used as a template for real-time PCR with specific primers for the genes of interest (e.g., FASN, SREBP1, CRP, IL-6) and a housekeeping gene (e.g., β-actin) for normalization.
Data Analysis: The relative expression of the target genes is calculated using the comparative Ct method.
3. Gas Chromatography/Mass Spectrometry (GC/MS) Analysis of Fatty Acid Uptake
This protocol is used to confirm the uptake of BCFAs by the cells.
Lipid Extraction: Total lipids are extracted from cell pellets and media using a chloroform-methanol solution.
Derivatization: The extracted fatty acids are converted to fatty acid methyl esters (FAMEs) using a reagent such as boron trifluoride/methanol solution.
GC/MS Analysis: The FAMEs are then analyzed by GC/MS to identify and quantify the specific BCFAs.[6]
Signaling Pathways and Experimental Workflows
Signaling Pathways of Fatty Acids in Metabolism and Inflammation
Short-chain fatty acids (SCFAs), which are structurally related to BCFAs, exert their effects through two primary signaling pathways: inhibition of histone deacetylases (HDACs) and activation of G-protein-coupled receptors (GPCRs), such as GPR41 and GPR43.[7][8] These pathways are crucial in regulating metabolism and inflammation.
Caption: General signaling pathway for BCFAs via GPCRs.
Experimental Workflow for Comparing Iso- and Anteiso-BCFA Effects
The following diagram illustrates a typical experimental workflow for investigating the differential effects of iso- and anteiso-BCFAs on cellular models.
Caption: Workflow for comparing iso- and anteiso-BCFA effects.
Conclusion
The available evidence indicates that iso- and anteiso-BCFAs can have divergent effects on genes related to lipid metabolism and inflammation. Specifically, iso-BCFAs appear to exhibit anti-inflammatory and lipid-lowering properties in vitro, while anteiso-BCFAs may have opposing effects in some contexts. These findings suggest that the specific structure of BCFAs is a critical determinant of their biological activity.
Further research is warranted to elucidate the precise mechanisms of action for different BCFAs and to evaluate their therapeutic potential in various disease models. Investigating less-studied BCFAs, such as "trans-19-methyleicos-2-enoyl-CoA," could reveal novel insights into the role of these fatty acids in health and disease.
"trans-19-methyleicos-2-enoyl-CoA" levels in healthy vs diseased tissue
A comprehensive review of existing scientific literature reveals a significant gap in the understanding of trans-19-methyleicos-2-enoyl-CoA, with no published studies to date directly comparing its levels in healthy vers...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive review of existing scientific literature reveals a significant gap in the understanding of trans-19-methyleicos-2-enoyl-CoA, with no published studies to date directly comparing its levels in healthy versus diseased tissues. This lack of quantitative data prevents a comparative analysis of its potential role as a biomarker or its involvement in pathological processes.
Despite the availability of this and related lipid molecules from commercial suppliers for research purposes, investigations into their biological concentrations remain unpublished. Broader searches for similar long-chain and branched-chain fatty acyl-CoAs also failed to yield specific quantitative comparisons in healthy versus diseased states. While the scientific community recognizes the general importance of this class of molecules in cellular metabolism and their association with certain metabolic disorders, the specific roles of individual branched-chain acyl-CoAs are largely undefined.
This absence of foundational research means that critical information, including experimental protocols for the measurement of trans-19-methyleicos-2-enoyl-CoA in biological samples and its potential signaling pathways, is not available.
The Landscape of Acyl-CoA Research
Research into fatty acyl-Coenzyme A (acyl-CoA) species is crucial for understanding cellular energy metabolism. Acyl-CoAs are central intermediates in fatty acid metabolism, and disruptions in their levels are implicated in a variety of diseases, including inherited metabolic disorders. Very long-chain fatty acids (VLCFAs) and branched-chain fatty acids (BCFAs) are known to be involved in critical biological functions, and their dysregulation can lead to pathological conditions.
However, the focus of much of the current research is on the broader categories of these lipids or the enzymes responsible for their metabolism. The specific quantification and comparison of individual, structurally unique acyl-CoAs like trans-19-methyleicos-2-enoyl-CoA in different health states have not yet been reported in the scientific literature.
Future Directions
The lack of data on trans-19-methyleicos-2-enoyl-CoA highlights a potential area for future research. The development of sensitive and specific analytical methods, such as those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), would be a critical first step. Such methods would enable researchers to begin quantifying the levels of this and other rare acyl-CoAs in various biological tissues.
Subsequent studies could then explore how the concentrations of these molecules differ in various diseases, potentially uncovering new biomarkers for diagnosis or prognosis, or revealing novel therapeutic targets. Understanding the metabolic pathways in which these unique lipids participate will be essential to elucidating their physiological and pathological significance.
Due to the absence of experimental data, a quantitative comparison table and detailed experimental protocols for trans-19-methyleicos-2-enoyl-CoA cannot be provided at this time. Similarly, a signaling pathway or experimental workflow diagram cannot be generated. Researchers interested in this molecule are encouraged to pioneer investigations into its biological roles.
Comparative
A Comparative Guide to the Metabolism of trans-2-enoyl-CoA Intermediates
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the metabolic fates of trans-2-enoyl-CoA species, a class of intermediates central to lipid metabolism. While...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of the metabolic fates of trans-2-enoyl-CoA species, a class of intermediates central to lipid metabolism. While the specific metabolism of "trans-19-methyleicos-2-enoyl-CoA" is not extensively documented in publicly available literature, this guide focuses on the well-established pathways that metabolize the broader class of trans-2-enoyl-CoA molecules. Understanding these pathways is crucial for research into metabolic disorders, drug development targeting lipid metabolism, and the study of cellular energy homeostasis.
trans-2-enoyl-CoA is a critical intermediate at the crossroads of two major metabolic pathways: fatty acid β-oxidation (catabolic) and fatty acid elongation (anabolic). The direction of its metabolic flux is dependent on the cell's energetic state and the specific enzymes present. This guide will compare these two pathways, detail the key enzymes involved, and provide relevant experimental protocols for their study.
Comparative Analysis of Metabolic Pathways
trans-2-enoyl-CoA can be either degraded to produce energy in the form of acetyl-CoA or utilized as a building block for the synthesis of longer chain fatty acids. The key distinction lies in the enzymatic reactions that follow the formation of this intermediate.
Feature
Fatty Acid β-Oxidation
Fatty Acid Elongation
Metabolic Goal
Catabolic: Energy production (ATP)
Anabolic: Synthesis of very-long-chain fatty acids (VLCFAs)
Primary Location
Mitochondria and Peroxisomes
Endoplasmic Reticulum
Key Enzyme
Enoyl-CoA Hydratase
trans-2-enoyl-CoA Reductase (TECR)
Next Intermediate
3-Hydroxyacyl-CoA
Acyl-CoA (chain elongated by 2 carbons)
Cofactor Requirement
H₂O
NADPH
Overall Process
Shortens the fatty acyl chain by two carbons
Lengthens the fatty acyl chain by two carbons
Key Enzymes in trans-2-enoyl-CoA Metabolism
The fate of trans-2-enoyl-CoA is determined by a competing set of enzymes with distinct substrate specificities and cellular localizations.
Enzymes of β-Oxidation
In β-oxidation, trans-2-enoyl-CoA is hydrated by enoyl-CoA hydratase . There are different isoforms of this enzyme with varying specificities. For instance, rat liver peroxisomes contain two multifunctional proteins (MFP-1 and MFP-2) with hydratase activity. MFP-1 is involved in the degradation of straight-chain fatty acids, while MFP-2 appears to be involved in the degradation of the side chain of cholesterol for bile acid synthesis[1]. These enzymes exhibit stereospecificity, with MFP-1 producing L-3-hydroxyacyl-CoA and MFP-2 producing D-3-hydroxyacyl-CoA[1].
Enzymes of Fatty Acid Elongation
In the fatty acid elongation cycle, trans-2-enoyl-CoA reductase (TECR) catalyzes the reduction of trans-2-enoyl-CoA to a saturated acyl-CoA, which is elongated by two carbons[2][3]. This reaction is NADPH-dependent[3]. The activity of TECR is crucial for the synthesis of very-long-chain fatty acids (VLCFAs), which have unique physiological functions[2][3].
Quantitative Enzyme Data
The following table summarizes kinetic data for a representative trans-2-enoyl-CoA reductase from Euglena gracilis, which can utilize both NADH and NADPH. This highlights the potential for variation in cofactor preference between organisms and cellular compartments.
Note: The specific activity for NADH was 2-3 fold higher than for NADPH with crotonyl-CoA as the substrate[4].
Signaling Pathways and Metabolic Regulation
The balance between β-oxidation and fatty acid elongation is tightly regulated by the energy status of the cell. High levels of ATP and NADH would favor fatty acid elongation for energy storage, while low energy levels (high AMP/ATP ratio) would promote β-oxidation to generate ATP.
Caption: Metabolic fate of trans-2-enoyl-CoA.
Experimental Protocols
The analysis of acyl-CoA species is predominantly performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity.
Protocol: Quantification of Acyl-CoAs by LC-MS/MS
This protocol provides a general workflow for the extraction and analysis of long-chain fatty acyl-CoAs from biological tissues.
1. Sample Preparation and Extraction:
Tissue Homogenization: Homogenize 100-200 mg of frozen tissue in a suitable buffer.
Solid Phase Extraction (SPE):
Condition a C18 SPE cartridge.
Load the tissue homogenate onto the cartridge.
Wash the cartridge to remove interfering substances.
Elute the acyl-CoAs with an appropriate solvent mixture (e.g., methanol/water with ammonium (B1175870) hydroxide).
2. LC-MS/MS Analysis:
Chromatographic Separation:
Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).
Mobile Phase A: Water with 10 mM ammonium hydroxide.
Mobile Phase B: Acetonitrile.
Gradient: A typical gradient starts with a low percentage of Mobile Phase B, ramping up to elute the more hydrophobic long-chain acyl-CoAs.
Analysis Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) for quantification of specific acyl-CoAs. A neutral loss scan of 507 Da can be used for profiling complex mixtures of acyl-CoAs[5].
Quantification: Generate a standard curve using known concentrations of acyl-CoA standards. The use of stable isotope-labeled internal standards is highly recommended for accurate quantification.
Caption: Workflow for Acyl-CoA analysis.
Conclusion
The metabolism of trans-2-enoyl-CoA is a pivotal point in lipid metabolism, directing fatty acids towards either energy production or the synthesis of essential complex lipids. The comparative analysis of β-oxidation and fatty acid elongation pathways highlights the distinct enzymatic machinery, subcellular localizations, and regulatory mechanisms that govern the fate of this key intermediate. For researchers in metabolic diseases and drug development, a thorough understanding of these competing pathways and the analytical methods to study them is fundamental for identifying novel therapeutic targets and diagnostic markers.
Comparative Guide to "trans-19-methyleicos-2-enoyl-CoA" Metabolism Across Species
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the metabolic context of trans-19-methyleicos-2-enoyl-CoA, a very-long-chain, branched-chain fatty acyl-CoA. D...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative overview of the metabolic context of trans-19-methyleicos-2-enoyl-CoA, a very-long-chain, branched-chain fatty acyl-CoA. Direct experimental data for this specific molecule is limited in the current scientific literature. Therefore, this guide draws comparisons from the broader understanding of the metabolism of similar molecules, particularly the enzymes responsible for the conversion of trans-2-enoyl-CoA intermediates in various organisms.
Introduction to trans-19-methyleicos-2-enoyl-CoA
trans-19-methyleicos-2-enoyl-CoA is the activated form of 19-methyleicosanoic acid, a C21 branched-chain fatty acid. While this specific fatty acid has been identified in organisms such as the sponge Chondrosia reniformis and the fungus Monascus purpureus, its metabolic pathway is not fully elucidated.[1] Based on established principles of fatty acid metabolism, trans-19-methyleicos-2-enoyl-CoA is an intermediate in the elongation of very-long-chain fatty acids (VLCFAs).
The biosynthesis of VLCFAs occurs through a four-step elongation cycle catalyzed by a complex of enzymes. trans-19-methyleicos-2-enoyl-CoA would be the product of the third step (dehydration) and the substrate for the fourth and final step (reduction) of this cycle. The key enzyme in this final step is the trans-2-enoyl-CoA reductase .
The Fatty Acid Elongation Cycle
The fatty acid elongation cycle is a conserved pathway in eukaryotes, responsible for the synthesis of fatty acids with chain lengths of C18 and longer. The cycle consists of four reactions that sequentially add two-carbon units from malonyl-CoA to a growing acyl-CoA chain.
Figure 1: The eukaryotic fatty acid elongation cycle.
Comparative Analysis of trans-2-enoyl-CoA Reductase Activity
The reduction of trans-2-enoyl-CoA to its corresponding saturated acyl-CoA is catalyzed by the enzyme trans-2-enoyl-CoA reductase. This enzyme is a critical component of fatty acid elongation and has been characterized in several species. While specific data for trans-19-methyleicos-2-enoyl-CoA as a substrate is unavailable, a comparison of the enzyme's activity with other substrates provides insight into its potential metabolism.
Note: The enzyme in Eimeria tenella is an enoyl-ACP reductase, part of the type II fatty acid synthase (FAS) system, which is distinct from the fatty acid elongation system but catalyzes a similar reaction.
Experimental Protocols
The following is a generalized protocol for a spectrophotometric assay of trans-2-enoyl-CoA reductase activity, which can be adapted for specific substrates like trans-19-methyleicos-2-enoyl-CoA.
Spectrophotometric Assay for trans-2-enoyl-CoA Reductase Activity
This assay measures the decrease in absorbance at 340 nm resulting from the oxidation of NAD(P)H.
Materials:
Purified or partially purified enzyme preparation
Assay buffer (e.g., 100 mM potassium phosphate, pH 7.0)
NADPH or NADH solution (e.g., 10 mM stock)
trans-2-enoyl-CoA substrate (e.g., crotonyl-CoA or chemically synthesized trans-19-methyleicos-2-enoyl-CoA) (e.g., 10 mM stock)
Spectrophotometer capable of measuring absorbance at 340 nm
Procedure:
Prepare a reaction mixture in a cuvette containing the assay buffer and the desired concentration of NAD(P)H.
Add the enzyme preparation to the cuvette and incubate for a few minutes to establish a baseline reading.
Initiate the reaction by adding the trans-2-enoyl-CoA substrate.
Immediately begin monitoring the decrease in absorbance at 340 nm over time.
The rate of NAD(P)H oxidation is proportional to the enzyme activity. The molar extinction coefficient for NAD(P)H at 340 nm is 6.22 mM-1cm-1.
Workflow Diagram:
Figure 2: General workflow for the spectrophotometric assay of trans-2-enoyl-CoA reductase.
Signaling and Metabolic Pathways
The metabolism of trans-19-methyleicos-2-enoyl-CoA is integrated into the broader network of fatty acid and lipid metabolism. The product of its reduction, 19-methyleicosanoyl-CoA, can be incorporated into various complex lipids, such as sphingolipids and glycerolipids, or be further metabolized. In mammals, a related branched-chain fatty acid, 18-methyleicosanoic acid, is a key component of hair lipids, suggesting a structural role.[5]
The regulation of the fatty acid elongation pathway is complex and responds to various cellular signals, including nutrient availability and developmental cues.
Comparative Analysis of Mutant Enzyme Interactions with Long-Chain trans-2-Enoyl-CoA Substrates
Enzyme Families and Their Relevance Long-chain and very-long-chain trans-2-enoyl-CoA molecules are key intermediates in fatty acid metabolism. The primary enzyme families that interact with these substrates are: Acyl-CoA...
Author: BenchChem Technical Support Team. Date: December 2025
Enzyme Families and Their Relevance
Long-chain and very-long-chain trans-2-enoyl-CoA molecules are key intermediates in fatty acid metabolism. The primary enzyme families that interact with these substrates are:
Acyl-CoA Dehydrogenases (ACADs): These flavoenzymes catalyze the initial α,β-dehydrogenation step in each cycle of mitochondrial fatty acid β-oxidation.[1][2] There are several members of this family with varying substrate specificities, including very-long-chain acyl-CoA dehydrogenase (VLCAD), long-chain acyl-CoA dehydrogenase (LCAD), and medium-chain acyl-CoA dehydrogenase (MCAD).[1][3] Mutations in these enzymes can lead to serious metabolic disorders.[1]
trans-2-Enoyl-CoA Reductases: These enzymes catalyze the final reduction step in the fatty acid elongation cycle, which produces very-long-chain fatty acids.[4] They are also involved in the metabolism of unsaturated fatty acids.[5]
Quantitative Comparison of Mutant Enzyme Kinetics
The following tables summarize the kinetic parameters of wild-type and mutant acyl-CoA dehydrogenases with various long-chain acyl-CoA substrates. This data provides a quantitative comparison of how specific mutations affect enzyme performance.
Table 1: Kinetic Parameters of Human Wild-Type and K304E Mutant Medium-Chain Acyl-CoA Dehydrogenase (MCAD)
Substrate (Acyl-CoA)
Enzyme
K_m_ (µM)
V_max_ (s⁻¹)
V_max_/K_m_ (s⁻¹µM⁻¹)
Octanoyl-CoA (C8)
Wild-Type MCAD
2.5
11.1
4.44
K304E Mutant
10.0
11.1
1.11
Dodecanoyl-CoA (C12)
Wild-Type MCAD
1.5
3.3
2.2
K304E Mutant
1.5
4.3
2.87
Data adapted from a study on purified recombinant human MCAD expressed in E. coli. The K304E mutation is a common cause of MCAD deficiency. While the V_max_ with octanoyl-CoA is similar to the wild-type, the fourfold higher K_m_ results in a significantly lower catalytic efficiency. Interestingly, the mutant shows a shift in substrate specificity, with a higher catalytic efficiency for dodecanoyl-CoA compared to the wild-type enzyme.[6]
Table 2: Substrate Specificity of Novel Human Acyl-CoA Dehydrogenases
Substrate (Acyl-CoA)
ACAD9 (% relative activity)
ACAD11 (% relative activity)
C16-CoA
100
20
C18-CoA
80
40
C20-CoA
40
80
C22-CoA
20
100
C24-CoA
10
60
C26-CoA
5
30
Data represents the relative activity of recombinant human ACAD9 and ACAD11 towards a range of long and very-long-chain acyl-CoA substrates. This highlights the distinct substrate specificities within the ACAD family, with ACAD11 showing optimal activity with C22-CoA.[7]
Experimental Protocols
Detailed methodologies are crucial for the reproducibility and comparison of experimental results. Below are outlines of key experimental protocols.
Protocol 1: Expression and Purification of Recombinant Human MCAD (Wild-Type and K304E Mutant)
Expression: The cDNA for human MCAD (wild-type and K304E mutant) is cloned into an appropriate expression vector (e.g., pET vector system) and transformed into E. coli host cells. Expression is typically induced with IPTG at a reduced temperature (e.g., 28°C) to enhance the yield of active mutant protein.[6]
Cell Lysis: Harvested cells are resuspended in a suitable buffer (e.g., potassium phosphate (B84403) buffer, pH 7.8) and lysed by sonication or high-pressure homogenization.
Purification: The soluble lysate is subjected to a series of chromatographic steps. A typical purification scheme involves:
This assay is considered the gold standard for measuring ACAD activity and relies on the natural electron acceptor, Electron Transfer Flavoprotein (ETF).[8][9]
Reaction Mixture: Prepare a reaction mixture in a quartz cuvette or a 96-well microplate containing:
Anaerobic Conditions: The assay must be performed under anaerobic conditions to prevent re-oxidation of the reduced ETF by molecular oxygen. This can be achieved by enzymatic deoxygenation using glucose, glucose oxidase, and catalase in the reaction mixture.[8]
Initiation of Reaction: The reaction is initiated by the addition of the acyl-CoA substrate (e.g., 25 µM).[9]
Data Acquisition: The decrease in ETF fluorescence is monitored over time using a fluorometer with an excitation wavelength of ~380 nm and an emission wavelength of ~495 nm.
Calculation of Activity: The rate of fluorescence decrease is proportional to the enzyme activity. Specific activity is typically expressed as µmol of ETF reduced per minute per mg of protein.
Signaling Pathways and Experimental Workflows
Very-Long-Chain Fatty Acid β-Oxidation Pathway
The catabolism of very-long-chain fatty acids (VLCFAs), such as the parent molecule of trans-19-methyleicos-2-enoyl-CoA, occurs primarily in peroxisomes, with subsequent oxidation of shorter chain products in the mitochondria.[10][11] The initial steps in the peroxisome involve a distinct set of enzymes compared to mitochondrial β-oxidation.
Proper Disposal of trans-19-methyleicos-2-enoyl-CoA: A Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential safet...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential safety and logistical information for the proper disposal of trans-19-methyleicos-2-enoyl-CoA, a compound that requires careful handling due to its potential health and environmental effects. Adherence to these procedures is vital for ensuring a safe laboratory environment and compliance with regulations.
Hazard and Disposal Summary
The primary hazards associated with trans-19-methyleicos-2-enoyl-CoA are skin sensitization and aquatic toxicity.[1] Improper disposal can lead to allergic skin reactions upon contact and long-lasting damage to aquatic ecosystems.[1][2] Therefore, this compound must be treated as hazardous waste and disposed of through an approved waste disposal plant.[1][3][4]
Toxic to aquatic life with long-lasting effects.[1]
Experimental Protocol for Waste Collection and Disposal
The proper disposal of trans-19-methyleicos-2-enoyl-CoA is not a process of in-lab neutralization but rather a systematic procedure for collection and transfer to a licensed hazardous waste management company. The following steps provide a detailed methodology for this process.
Materials:
Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid)
Hazardous waste labels
Personal Protective Equipment (PPE): protective gloves, lab coat, safety glasses with side shields
Spill containment kit
Procedure:
Designate a Waste Container:
Select a container that is in good condition, free of leaks or cracks, and compatible with trans-19-methyleicos-2-enoyl-CoA.[3][5]
The container must have a secure, tight-fitting lid.[5][6]
Label the Waste Container:
Before adding any waste, affix a completed hazardous waste label to the container.[3][4]
The label must include the words "Hazardous Waste," the full chemical name ("trans-19-methyleicos-2-enoyl-CoA"), and a clear indication of the hazards (e.g., "Skin Sensitizer," "Aquatic Hazard").[3] Chemical abbreviations are not acceptable.[3]
Waste Collection:
Carefully transfer all waste containing trans-19-methyleicos-2-enoyl-CoA, including unused solutions, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, into the designated hazardous waste container.[3]
Keep the waste container closed except when adding waste.[3][5]
Storage of Hazardous Waste:
Store the sealed hazardous waste container in a designated satellite accumulation area within the laboratory.[5]
Ensure the storage area is away from incompatible materials.[5] Acids and bases should be stored separately.[5]
Use secondary containment, such as a larger, chemically resistant bin, to prevent the spread of potential leaks.[3]
Disposal of Empty Containers:
Empty containers that held trans-19-methyleicos-2-enoyl-CoA must be triple-rinsed with an appropriate solvent.[3][7]
The first rinsate must be collected and disposed of as hazardous waste.[3]
Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best practice to collect all rinsates as hazardous waste.
After triple-rinsing and air-drying, deface or remove the original label before disposing of the container in the regular trash or recycling, as per your institution's guidelines.[3][7]
Scheduling Waste Pickup:
Once the hazardous waste container is full, or in accordance with your institution's policies (e.g., every six months), arrange for a pickup from your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[6]
Spill and Exposure Procedures
In the event of a spill or exposure, immediate action is necessary.
Spill:
Evacuate the immediate area and alert others.
If the spill is small and you are trained to handle it, don the appropriate PPE.[4]
Contain the spill using absorbent materials from a spill kit.
Collect the contaminated absorbent materials and place them in the designated hazardous waste container.[4]
Clean the spill area as appropriate and report the incident to your supervisor and EHS.
Exposure:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[4][8] Seek medical attention if irritation or a rash develops.[1]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention.
Inhalation: Move to fresh air. If you feel unwell, seek medical attention.
Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.
Visual Guide to Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the proper disposal of trans-19-methyleicos-2-enoyl-CoA.
Essential Safety and Operational Guide for Handling trans-19-methyleicos-2-enoyl-CoA
Disclaimer: No specific Safety Data Sheet (SDS) is available for trans-19-methyleicos-2-enoyl-CoA. The following guidance is based on best practices for handling similar long-chain fatty acyl-CoA derivatives and general...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: No specific Safety Data Sheet (SDS) is available for trans-19-methyleicos-2-enoyl-CoA. The following guidance is based on best practices for handling similar long-chain fatty acyl-CoA derivatives and general laboratory biochemicals. A thorough risk assessment should be conducted by qualified personnel before handling this substance.
This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with trans-19-methyleicos-2-enoyl-CoA. Adherence to these procedures is critical for ensuring personnel safety and maintaining experimental integrity.
Personal Protective Equipment (PPE)
Standard laboratory PPE is required to prevent skin and eye contact. The specific PPE for handling trans-19-methyleicos-2-enoyl-CoA is outlined below.
Recommended when there is a significant splash hazard, such as when handling larger volumes or during vigorous mixing.[1][2]
Hand Protection
Disposable Nitrile Gloves
Standard laboratory grade.
Provides a barrier against incidental skin contact.[3] Gloves should be inspected before use and changed immediately upon contamination.[1]
Body Protection
Laboratory Coat
Standard, properly fitting lab coat.
Protects skin and personal clothing from contamination.[2][4]
Closed-toe Shoes
Sturdy footwear that covers the entire foot.
Protects feet from spills and falling objects.[1][2]
Long Pants
To be worn under the lab coat to ensure full leg coverage.[3]
Respiratory Protection
Not Generally Required
Based on the nature of similar acyl-CoA compounds.
Use of a respirator may be necessary if an aerosol is generated or if working outside of a well-ventilated area. Engineering controls like fume hoods should be the primary means of exposure reduction.[1]
Operational Plan: Handling and Storage
2.1. Engineering Controls:
Ventilation: All handling of trans-19-methyleicos-2-enoyl-CoA, especially when in solution with volatile solvents, should be performed in a well-ventilated area. A chemical fume hood is recommended for all procedures that may generate aerosols or vapors.
2.2. Handling Procedures:
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the workspace by covering the area with absorbent, disposable bench paper.
Aliquoting and Weighing: If working with a solid form, handle it in a manner that minimizes dust generation. If working with a solution, use appropriate precision liquid handling tools to minimize splashes and aerosol formation.
Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth), and place it in a sealed container for disposal. For larger spills, evacuate the area and follow the institution's emergency procedures.
2.3. Storage:
Store trans-19-methyleicos-2-enoyl-CoA in a tightly sealed, clearly labeled container.
Follow the manufacturer's or supplier's recommendations for storage temperature, which is typically in a freezer at -20°C or below for long-term stability of acyl-CoA compounds.
Store away from incompatible materials, such as strong oxidizing agents.[5]
Disposal Plan
As trans-19-methyleicos-2-enoyl-CoA is a biochemical compound not classified as acutely hazardous, it can typically be disposed of as non-hazardous laboratory waste, pending institutional guidelines.
3.1. Waste Segregation:
Solid Waste: Used consumables (e.g., pipette tips, microfuge tubes, gloves) contaminated with the compound should be placed in a designated, sealed waste container.
Liquid Waste: Unused solutions of trans-19-methyleicos-2-enoyl-CoA in aqueous, non-hazardous buffers may be suitable for drain disposal after appropriate decontamination, if permitted by local regulations.[6][7] Solutions in hazardous solvents must be disposed of as hazardous chemical waste.
Empty Containers: Empty containers should be thoroughly rinsed before being discarded in the regular trash.[7]
3.2. Decontamination:
Work surfaces should be decontaminated after use with an appropriate cleaning agent (e.g., 70% ethanol (B145695) or a suitable laboratory disinfectant).
For liquid waste disposal to the sanitary sewer, decontamination via chemical means (e.g., treatment with a 10% bleach solution followed by a 20-minute contact time) may be required by institutional policy.[8]
3.3. Final Disposal:
All waste must be disposed of in accordance with institutional, local, and national regulations for chemical and biological waste.[6][9]
Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling trans-19-methyleicos-2-enoyl-CoA, incorporating critical safety and disposal steps.
Caption: Workflow for Safe Handling and Disposal of trans-19-methyleicos-2-enoyl-CoA.
